Nicotinic acid hydrate

• CAS: 354527-69-8

Core Science & Biosynthesis

Thermal Decomposition Kinetics of Nicotinic Acid Hydrate: A Comprehensive Mechanistic Guide

Target Audience: Researchers, Materials Scientists, and Pharmaceutical Development Professionals Document Type: Technical Whitepaper

Executive Summary

Nicotinic acid (pyridine-3-carboxylic acid, widely known as Vitamin B3 or niacin) is a ubiquitous active pharmaceutical ingredient (API). While typically formulated in its anhydrous state, nicotinic acid can form pseudopolymorphs (hydrates) during wet granulation, aqueous film coating, or specific solvent crystallization processes[1]. Understanding the thermal decomposition kinetics of nicotinic acid hydrate is non-negotiable for optimizing pharmaceutical drying processes, predicting thermodynamic shelf-life, and preventing API degradation during high-temperature manufacturing techniques like hot-melt extrusion (HME).

This whitepaper provides an in-depth analysis of the kinetic triplet—activation energy ( Ea​ ), pre-exponential factor ( A ), and the reaction model g(α) —governing the dehydration, phase transition, and ultimate thermal decomposition of this compound.

Mechanistic Pathway of Thermal Decomposition

The thermal breakdown of nicotinic acid hydrate is not a singular event but a highly complex, multi-stage sequence of physical phase changes and chemical degradation steps. As a Senior Application Scientist, it is critical to understand the causality between these stages: the loss of the hydrate lattice directly destabilizes the crystal structure, lowering the energy barrier for subsequent phase transitions.

• Stage I: Dehydration (Lattice Water Loss) The initial endothermic event involves the expulsion of lattice water. Because the water molecules are hydrogen-bonded within the crystal network, their removal triggers a structural collapse, yielding an unstable anhydrous form.

• Stage II: Solid-Solid Phase Transition The newly formed anhydrous nicotinic acid undergoes an enantiotropic solid-solid phase transition between 176–198 °C[2]. This structural rearrangement requires a massive energy input, characterized by an activation energy of approximately 296 kJ/mol[2].

• Stage III: Sublimation & Melting Unlike many APIs, anhydrous nicotinic acid exhibits significant sublimation prior to melting. Sublimation dominates the thermal profile between 198–232 °C[2]. As the temperature continues to rise, the remaining solid melts completely at approximately 236.6 °C[2],[3].

• Stage IV: Evaporation & Chemical Degradation Above 263 °C, the liquid melt begins to evaporate[2]. If heating continues beyond 350 °C, the molecule undergoes irreversible chemical degradation, specifically decarboxylation, releasing carbon dioxide and pyridine vapor[2].

Fig 1. Mechanistic pathway of nicotinic acid hydrate thermal decomposition.

Self-Validating Experimental Workflows

To accurately capture overlapping thermal events (e.g., simultaneous sublimation and melting), researchers must employ orthogonal, self-validating analytical systems. Relying on a single technique often leads to misinterpreted kinetic data.

Protocol A: Coupled TG/DSC-FTIR Analysis

This protocol creates a closed-loop validation system: Thermogravimetry (TG) measures the mass loss, Differential Scanning Calorimetry (DSC) measures the thermodynamic heat flow, and Fourier Transform Infrared Spectroscopy (FTIR) chemically identifies the effluent.

• Sample Preparation: Accurately weigh 2.0–5.0 mg of nicotinic acid hydrate into an open alumina crucible. Causality: A small sample mass minimizes thermal gradients and mitigates mass transfer limitations, ensuring the data reflects true kinetic control rather than diffusion control.

• Purge Gas Configuration: Establish a high-purity nitrogen purge at 50 mL/min. Causality: An inert atmosphere prevents premature oxidative degradation, allowing the isolation of purely thermal decomposition events.

• Heating Program: Apply linear heating rates ( β ) of 1, 1.5, 2, and 3 K/min from 25 °C to 400 °C[2]. Causality: Multiple heating rates are mathematically required to solve isoconversional kinetic equations without assuming a flawed reaction model upfront.

• Evolved Gas Transfer: Route the TG exhaust through a heated transfer line (maintained at 200 °C) directly into the FTIR gas cell. Causality: Heating the line prevents the condensation of sublimated nicotinic acid or water vapor before it reaches the optical path.

• Data Synchronization: Overlay the derivative thermogravimetry (DTG) peaks with the Gram-Schmidt FTIR profile. Validation: If TG shows a mass loss and DSC shows an endotherm, but FTIR only detects a broad peak at 3500 cm⁻¹, the system self-validates Stage I (Dehydration). If FTIR detects sharp peaks at 2350 cm⁻¹ (CO₂), it validates Stage IV (Degradation).

Protocol B: Isoconversional Kinetic Extraction

• Conversion Fraction ( α ) Calculation: Normalize the TG mass loss curve to a scale of 0 to 1 for each isolated stage.

• Model-Free Activation Energy ( Ea​ ): Apply the Flynn-Wall-Ozawa (FWO) or Friedman equations across the multiple heating rates to calculate Ea​ as a function of α . Validation: If Ea​ remains constant across the entire α range, it validates that the specific thermal stage is a single-step kinetic process.

• Master Plot Construction: Plot theoretical Z(α) curves for standard solid-state reaction models. Superimpose the experimental data. The model that perfectly overlaps the experimental curve dictates the reaction mechanism g(α) .

Fig 2. Self-validating workflow for extracting the kinetic triplet.

Quantitative Kinetic and Thermodynamic Data

The following tables summarize the critical thermodynamic parameters and kinetic models governing the thermal behavior of nicotinic acid, derived from rigorous master plot methodologies.

Table 1: Thermodynamic Parameters of Nicotinic Acid Phase Transitions

Thermal Event	Temperature Range (°C)	Peak Temperature (°C)	Enthalpy Change ( ΔH )
Solid-Solid Phase Transition	176.0 – 198.0	178.8	0.78 ± 0.01 kJ/mol[2]
Sublimation	198.0 – 232.0	N/A	112.1 ± 0.5 kJ/mol[3]
Melting	232.0 – 263.0	236.6	26.7 ± 0.4 kJ/mol[2],[3]

Table 2: Kinetic Triplet for Thermal Decomposition Stages

Decomposition Stage	Apparent Activation Energy ( Ea​ )	Reaction Model g(α)	Mechanism Description
Enantiotropic Transition	~296 kJ/mol[2]	N/A	Solid-state structural rearrangement
Sublimation	Derived via FWO method	α [2]	One-dimensional phase boundary reaction
Evaporation	Derived via FWO method	[−ln(1−α)]1/3 [2]	Nucleation and nucleus growing

Formulation and Engineering Implications

Understanding these kinetic parameters is vital for pharmaceutical engineering:

• Drying Operations: Because the solid-solid phase transition occurs at ~178.8 °C and sublimation begins shortly after at 198 °C, fluid-bed drying or tray drying of the hydrate must be strictly controlled below 150 °C to prevent unwanted polymorphic transitions or API loss to the exhaust system.

• Hot-Melt Extrusion (HME): The melting point of nicotinic acid (~236.6 °C) overlaps heavily with its sublimation and evaporation phases. Formulators must utilize polymeric carriers that depress the melting point of the mixture, allowing extrusion at lower temperatures to prevent the API from vaporizing out of the extruder barrel.

References

• Investigation of thermal behavior of nicotinic acid. Jingyan, S., et al. Journal of Thermal Analysis and Calorimetry, 2008, 93(2), 403-409.
• Energetics and Structure of Nicotinic Acid (Niacin).The Journal of Physical Chemistry B, 2010, 114(16), 5459–5468.
• Molecular Complexes.University of Glasgow Theses.

Sources

• 1. theses.gla.ac.uk [theses.gla.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Nicotinic acid hydrate as a ligand in transition metal coordination chemistry

An In-Depth Guide to Nicotinic Acid Hydrate in Transition Metal Coordination Chemistry: Synthesis, Characterization, and Applications

Authored by a Senior Application Scientist

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the use of nicotinic acid (Niacin, Vitamin B3) and its hydrated forms as a versatile ligand in the synthesis of transition metal coordination complexes. We will move beyond simple procedural lists to explore the underlying chemical principles, offering field-proven insights into experimental design and validation.

Introduction: The Dual-Faced Nature of Nicotinic Acid as a Ligand

Nicotinic acid, a vital B vitamin, is a fascinating building block in coordination chemistry.[1] Its structure presents two distinct potential coordination sites: the nitrogen atom of the pyridine ring and the oxygen atoms of the carboxylate group.[2][3] This duality allows it to act as a monodentate, bidentate, or bridging ligand, leading to a rich variety of molecular architectures, from simple mononuclear species to complex coordination polymers.

Many transition metal nicotinate complexes incorporate water molecules into their crystal lattice, either as coordinated aqua ligands or as water of hydration.[4][5] Understanding the role of this "nicotinic acid hydrate" system is critical, as the water molecules can significantly influence the final structure and properties through hydrogen bonding. The resulting metal complexes are not merely chemical curiosities; they exhibit a wide spectrum of applications, including promising biological activities, novel catalytic functions, and roles as precursors for advanced materials.[2][6][7][8][9]

The Art of Coordination: How Nicotinic Acid Binds to Metals

The versatility of the nicotinate ligand stems from its ability to adopt various coordination modes. The specific mode is not random but is dictated by a delicate balance of several factors, including the electronic and steric properties of the transition metal ion, the pH of the reaction medium (which controls the protonation state of the ligand), the nature of the counter-anion, and the stoichiometry of the reactants.[2][10]

For instance, in acidic conditions, the carboxylate group may remain protonated, favoring coordination through the pyridine nitrogen. Conversely, in neutral or basic media, the deprotonated carboxylate group becomes a prime coordination site.

Caption: Key coordination modes of the nicotinate ligand with a central metal ion.

General Strategies for Synthesizing Nicotinate Complexes

The synthesis of transition metal nicotinate hydrates is typically achieved through a direct reaction between a soluble metal salt and nicotinic acid in an appropriate solvent.

Causality Behind Experimental Choices:

• Choice of Metal Salt: The selection of the metal salt (e.g., chloride, sulfate, nitrate, or acetate) is a critical first step. While the primary goal is to introduce the desired metal ion, the counter-anion can sometimes be incorporated into the final complex or influence its crystal structure. Acetates and nitrates are often preferred for their high solubility in common solvents.

• Solvent System: The solvent must solubilize both the metal salt and the nicotinic acid ligand. Water is a common choice due to its ability to dissolve many metal salts and its role in forming hydrated complexes.[11] Ethanol-water mixtures are also frequently used to modulate the solubility of the reactants and the final product, often facilitating the crystallization of the complex upon cooling.[12]

• Control of pH: The pH of the solution directly impacts the protonation state of the nicotinic acid's carboxyl group. For coordination involving the carboxylate, the pH is often adjusted to be neutral or slightly basic to ensure deprotonation. This can be achieved by adding a base like sodium hydroxide or by using a metal salt of a weak acid (e.g., zinc acetate), where the acetate ion acts as a proton acceptor.

• Reaction Conditions: Gentle heating is often employed to increase the rate of reaction and ensure complete dissolution of the reactants.[13] Subsequent slow cooling is paramount for obtaining well-formed crystals suitable for analysis, rather than an amorphous powder. The molar ratio of metal to ligand is a key variable that can be adjusted to target specific stoichiometries, such as 1:1 or 1:2 metal-ligand complexes.[14][15]

Application Protocols: Synthesis of Representative Nicotinate Hydrate Complexes

The following protocols provide detailed, self-validating methodologies for synthesizing two common and well-characterized nicotinic acid hydrate complexes.

Protocol 1: Synthesis of Tetraaquadobis(nicotinato)copper(II), [Cu(C₆H₄NO₂)₂(H₂O)₄]

This protocol details the synthesis of a mononuclear Cu(II) complex where the nicotinate ligands coordinate in a monodentate fashion through the carboxylate oxygen.

Materials and Reagents:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Nicotinic acid (C₆H₅NO₂)

• Sodium hydroxide (NaOH)

• Deionized water

• Ethanol

• Beakers, magnetic stirrer and stir bar, heating plate, filtration apparatus (Büchner funnel)

Step-by-Step Methodology:

• Ligand Solution Preparation: Dissolve 2.46 g (0.02 mol) of nicotinic acid in 50 mL of deionized water in a 150 mL beaker. Gently heat and stir the solution until the acid fully dissolves.

• Deprotonation: While stirring, slowly add a 1 M solution of NaOH dropwise until the pH of the solution reaches ~7. This step is crucial to deprotonate the carboxylic acid group, forming sodium nicotinate in situ and making the primary oxygen donor site available for coordination.

• Metal Salt Solution Preparation: In a separate beaker, dissolve 2.50 g (0.01 mol) of copper(II) sulfate pentahydrate in 30 mL of deionized water.

• Complexation Reaction: Slowly add the warm copper(II) sulfate solution to the sodium nicotinate solution with continuous stirring. A light blue precipitate should form almost immediately.

• Crystallization: Heat the resulting mixture to boiling for 5-10 minutes to ensure a complete reaction and to increase the crystallinity of the product. Cover the beaker with a watch glass and allow it to cool slowly to room temperature. For optimal crystal growth, the beaker can be left undisturbed overnight.

• Isolation and Purification: Collect the blue crystalline product by suction filtration. Wash the crystals sequentially with small portions of cold deionized water (to remove any unreacted salts) and then with ethanol (to facilitate drying).

• Drying: Dry the product in a desiccator over silica gel. The expected yield is typically 70-80%.

Protocol 2: Synthesis of Tetraaquadobis(nicotinato)zinc(II), [Zn(C₆H₄NO₂)₂(H₂O)₄]

This protocol outlines the synthesis of the analogous Zn(II) complex, which is expected to be a white or colorless crystalline solid.

Materials and Reagents:

• Zinc(II) acetate dihydrate (Zn(CH₃COO)₂·2H₂O)

• Nicotinic acid (C₆H₅NO₂)

• Deionized water

• Ethanol

• Beakers, magnetic stirrer and stir bar, heating plate, filtration apparatus

Step-by-Step Methodology:

• Reactant Dissolution: Dissolve 2.20 g (0.01 mol) of zinc(II) acetate dihydrate and 2.46 g (0.02 mol) of nicotinic acid together in 80 mL of a 1:1 (v/v) ethanol/water mixture in a 150 mL beaker.

• Reaction Initiation: Heat the solution to approximately 60-70 °C while stirring. In this synthesis, the acetate ion from the zinc salt acts as a base to deprotonate the nicotinic acid, a more gentle method than using NaOH. A clear solution should be obtained initially.

• Crystallization: Remove the beaker from the heat, cover it, and allow it to cool slowly to room temperature. Colorless, needle-like crystals will precipitate out of the solution. The process can be aided by placing the beaker in an ice bath after it has reached room temperature.

• Isolation and Purification: Isolate the white crystalline product by suction filtration. Wash the crystals with a cold 1:1 ethanol/water mixture and then with pure ethanol.

• Drying: Dry the product in a desiccator. The expected yield is typically around 85%.

Validating Success: A Multi-Technique Approach to Characterization

Confirming the identity and structure of the synthesized complexes is a cornerstone of scientific integrity. A combination of spectroscopic and analytical techniques should be employed.

Caption: A typical workflow for the characterization of transition metal nicotinate complexes.

Key Characterization Data:

Technique	Purpose	Key Observations for Nicotinate Complexes
FT-IR Spectroscopy	Identify functional groups and infer coordination mode.	A significant shift in the ν(C=O) of the carboxylic acid to lower wavenumbers (~1600-1700 cm⁻¹) indicates coordination through the carboxylate oxygen.[11][16] The difference (Δ) between νas(COO⁻) and νs(COO⁻) can help distinguish between monodentate, bidentate, and bridging modes. Shifts in pyridine ring vibrations can suggest coordination through the ring nitrogen. A broad band around 3200-3500 cm⁻¹ confirms the presence of water molecules.
UV-Vis Spectroscopy	Determine coordination geometry for d-block metals.	For colored complexes like Cu(II), a broad, weak absorption band in the visible region (e.g., ~650-700 nm for Cu(II)) is characteristic of d-d transitions, providing insight into the octahedral or distorted octahedral geometry around the metal center.[17]
Thermal Analysis (TG/DTA)	Quantify water content and assess thermal stability.	Stepwise mass loss in the TG curve corresponds to the dehydration of lattice and coordinated water molecules, typically below 250 °C.[4][18] The decomposition of the anhydrous complex occurs at higher temperatures, with the final residue often being the corresponding metal oxide.[4]
Magnetic Susceptibility	Determine the number of unpaired electrons.	For paramagnetic complexes (e.g., Cu(II), Ni(II), Co(II)), the measured magnetic moment helps confirm the oxidation state and provides evidence for the coordination geometry (e.g., high-spin octahedral).[16][19] Zn(II) complexes, being d¹⁰, are expected to be diamagnetic.

Applications and Future Directions

The coordination of nicotinic acid to transition metals can enhance or modify its biological activity, opening new avenues for therapeutic development.

• Pharmacological and Biological Applications: Many nicotinate complexes have been investigated for their potential as antibacterial, antifungal, anti-inflammatory, and antitumor agents.[2][7][20][21] The chelation process can increase the lipophilicity of the molecule, potentially enhancing its ability to cross cell membranes. Some copper-nicotinate complexes have also shown promise as superoxide dismutase (SOD) mimetics, which are valuable for combating oxidative stress.[3]

• Catalysis and Materials Science: These complexes can serve as catalysts in various organic transformations.[6] Furthermore, their controlled thermal decomposition makes them excellent single-source precursors for the synthesis of nano-sized metal oxides, which have applications in electronics and catalysis.[22]

The field continues to evolve, with ongoing research focused on designing novel polymeric and supramolecular structures with tailored properties for applications ranging from drug delivery to gas storage. The fundamental principles and protocols outlined in this guide provide a solid foundation for innovation in this exciting area of coordination chemistry.

References

• Fazary, A. E., et al. (2020). Nicotine metal complexes: synthesis, characterization and bioactivities of some main group and some transition metals. Bulletin of the Chemical Society of Ethiopia. Available at: [Link]

• Hazra, M., et al. (2021). Synthesis and Characterisation of Copper(II) Complexes with Tridentate NNO Functionalized Ligand. Bioinorganic Chemistry and Applications. Available at: [Link]

• Rahim, S. A., et al. (2012). Binary complexes of nicotinic acid with transition metal ions in aqueous medium. Journal of Chemical and Pharmaceutical Research.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.).

• de Oliveira, L. C. S., et al. (2013). Thermal behavior of nicotinate of some bivalent transition metal ions in dry CO2 and N2 atmospheres. Journal of Thermal Analysis and Calorimetry. Available at: [Link]

• Ullah, F., et al. (2012). Preparation and Characterization of Toxic Metal Complexes of Nicotinamide and Nicotinic acid. Bangladesh Journal of Scientific and Industrial Research.

• Fodor, M. F., et al. (2014). Synthesis and characterization of the copper(II) complexes of new N2S2-donor macrocyclic ligands. Journal of Radioanalytical and Nuclear Chemistry. Available at: [Link]

• Chang, J. C., et al. (1982). Synthesis and molecular structure determination of carboxyl bound nicotinic acid (niacin) complexes of chromium(III). Inorganic Chemistry. Available at: [Link]

• Rahim, S. A., et al. (2012). BINARY COMPLEXES OF NICOTINIC ACID WITH TRANSITION METAL IONS IN AQUEOUS MEDIUM. Academia.edu. Available at: [Link]

• Mikwa, C. C., et al. (2022). Bivalent metal complexes of a novel modified nicotinic acid hydrazide drug: Synthesis, characterization, and anti-tubercular studies. European Journal of Chemistry. Available at: [Link]

• Nascimento, A., et al. (2013). Thermal behaviour of nicotinic acid, sodium nicotinate and its compounds with some bivalent trasition metal ions. 53º CBQ - ASSOCIAÇÃO BRASILEIRA DE QUÍMICA. Available at: [Link]

• ResearchGate. (n.d.).
• Gürbüz, D., et al. (2007). Synthesis and Characterization of the Nicotinamide-Acetylsalicylato Complexes of Co(II), Ni(II), Cu(II). DergiPark.

• Jabeen, M., et al. (2016). Copper Complexes of Nicotinic-Aromatic Carboxylic Acids as Superoxide Dismutase Mimetics. Molecules. Available at: [Link]

• ResearchGate. (n.d.).

• Liu, B-T., et al. (2015). Synthesis, characterization and anticancer activities of transition metal complexes with a nicotinohydrazone ligand. Experimental and Therapeutic Medicine. Available at: [Link]

• Damena, T., et al. (2023). Synthesis, characterization, and biological activities of zinc(II), copper(II) and nickel(II) complexes of an aminoquinoline derivative. Frontiers in Chemistry. Available at: [Link]

• Panda, A., et al. (1996). SYNTHESIS AND CHARACTERIZATION OF COPPER(II), NICKEL(II) AND COBALT(II) COMPLEXES WITH A NEW SCHIFF BASE DERIVATIVE OF ISONICOTINIC ACID HYDRAZIDE. Semantic Scholar. Available at: [Link]

• Kingry, K. F., et al. (1999). Synthesis of the first stable nitrogen coordinated nicotinic acid chromium(III) complexes: cis- and trans-H[Cr(mal)2(nic-N)2]. Inorganic Chemistry. Available at: [Link]

• Rahim, S. A., et al. (2012). BINARY COMPLEXES OF NICOTINIC ACID WITH TRANSITION METAL IONS IN AQUEOUS MEDIUM. International Journal of Applied Biology and Pharmaceutical Technology.
• Salawu, O. W., et al. (2019). Synthesis, Characterization, Kinetic and Thermodynamic Studies of Co (II) and Zn (II) Complexes of Nicotinic Acid Hydrazide.
• Lakshmi, E., et al. (2023). COPPER(II) COMPLEXES OF NICOTINOYL AND ISONICOTINOYLHYDRAZONES: SYNTHESIS, SPECTRAL CHARACTERIZATION, AND ANTIBACTERIAL ACTIVITY.

• Perju, E., et al. (2017). Metal Complexes of Pharmaceutical Substances. IntechOpen. Available at: [Link]

• ResearchGate. (n.d.). Exploring the properties of uranyl nicotinate: Synthesis, characterization, and thermal analysis.

• Wyrębek, D., et al. (2022). Zinc(II) Complexes with Amino Acids for Potential Use in Dermatology: Synthesis, Crystal Structures, and Antibacterial Activity. Molecules. Available at: [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). nicotinic acid. Ligand page. Available at: [Link]

• Cherkasova, T. G., et al. (2020). COORDINATION COMPOUNDS OF METALS WITH NICOTINIC ASID AND IT'S DERIVATIRES.
• Singh, V., et al. (2019). APPLICATION OF TRANSITION METAL COMPLEX IN MEDICINE. World Journal of Pharmaceutical and Medical Research.
• Gedi, R., et al. (2022). Synthesis and Characterisation of Zinc (II) and Nickel (II) Complexes with 3-Hydroxy-4-(2-Hydroxy Phenyl) Amino Cyclobut. Juniper Publishers.
• Obaleye, J. A., et al. (2012). Transition metal complexes and their application in drugs and cosmetics – A Review. Journal of Chemical and Pharmaceutical Research.
• Singh, B., & Singh, R. N. (2013). Synthesis and Characterization of Cobalt(II), Nickel(II) and Copper(II) Complexes with Nitrogen-Oxygen Donor Ligand. Oriental Journal of Chemistry.
• IJCRT.org. (2024). Synthesis of Zinc(II), Mercury(II), And Iron(III)
• Sounthari, P., & Senthil, S. (2018). The importance of transition metals as drug. International Journal of Clinical Biochemistry and Research.

• Southam, H. M., et al. (2018). Metal Complexes for Therapeutic Applications. Chemical Society Reviews. Available at: [Link]

• Wijesinghe, M. B., et al. (2021). Catalysis of the Thermal Decomposition of Transition Metal Nitrate Hydrates by Poly(vinylidene difluoride). Polymers. Available at: [Link]

Sources

• 1. nicotinic acid | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. researchgate.net [researchgate.net]
• 3. Copper Complexes of Nicotinic-Aromatic Carboxylic Acids as Superoxide Dismutase Mimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 53º CBQ - Thermal behaviour of nicotinic acid, sodium nicotinate and its compounds with some bivalent trasition metal ions. [abq.org.br]
• 6. researchgate.net [researchgate.net]
• 7. wjpmr.com [wjpmr.com]
• 8. jocpr.com [jocpr.com]
• 9. The importance of transition metals as drug - Int J Clin Biochem Res [ijcbr.in]
• 10. researchgate.net [researchgate.net]
• 11. scispace.com [scispace.com]
• 12. juniperpublishers.com [juniperpublishers.com]
• 13. ijcrt.org [ijcrt.org]
• 14. (PDF) BINARY COMPLEXES OF NICOTINIC ACID WITH TRANSITION METAL IONS IN AQUEOUS MEDIUM [academia.edu]
• 15. milliyasrcollege.org [milliyasrcollege.org]
• 16. dergipark.org.tr [dergipark.org.tr]
• 17. Synthesis and Characterisation of Copper(II) Complexes with Tridentate NNO Functionalized Ligand: Density Function Theory Study, DNA Binding Mechanism, Optical Properties, and Biological Application - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 19. scispace.com [scispace.com]
• 20. Bivalent metal complexes of a novel modified nicotinic acid hydrazide drug: Synthesis, characterization, and anti-tubercular studies | European Journal of Chemistry [eurjchem.com]
• 21. Synthesis, characterization and anticancer activities of transition metal complexes with a nicotinohydrazone ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Preparation protocols for nicotinic acid hydrate standard solutions

Application Note: Preparation and Analytical Validation Protocols for Nicotinic Acid Hydrate Standard Solutions

Introduction & Mechanistic Insights

Nicotinic acid (pyridine-3-carboxylic acid, Niacin, Vitamin B3) is a critical water-soluble vitamin and a ubiquitous reference standard in pharmaceutical formulation testing, environmental assays, and nutritional quantification[1]. While typically supplied as an anhydrous primary standard, nicotinic acid can exist in hydrated forms or absorb atmospheric moisture to form a stable hydrate under specific crystallization conditions[2]. When preparing highly accurate standard solutions for quantitative analysis, failing to account for the hydration state introduces systematic gravimetric errors.

As a Senior Application Scientist, it is vital to approach standard preparation not merely as a sequence of steps, but as a system governed by chemical principles.

Causality in Experimental Design:

• Gravimetric Correction: The molecular weight of anhydrous nicotinic acid is 123.11 g/mol [1]. If a hydrated form is utilized, the mass weighed must be mathematically corrected based on moisture content to ensure the final molarity reflects the active anhydrous moiety.

• Dissolution Thermodynamics: Nicotinic acid exhibits moderate solubility in cold water (approx. 18 g/L at 20 °C)[1]. To prepare concentrated stock solutions (e.g., ≥ 1000 µg/mL), thermal energy (via a steam bath) or acoustic cavitation (via sonication) is mechanistically required to disrupt the intermolecular hydrogen-bonding network of the hydrate's crystal lattice, ensuring complete solvation[3].

• Chromatographic Behavior: As an amphoteric molecule (pyridine nitrogen pKa ~2.0, carboxylic acid pKa ~4.8), nicotinic acid is highly polar and elutes in the void volume of standard reversed-phase HPLC columns. Protocols must employ ion-pairing agents (e.g., sodium 1-hexanesulfonate) at an acidic pH to neutralize the charge and facilitate hydrophobic retention on C18 stationary phases[3][4].

Materials and Reagents

All quantitative data regarding the necessary materials are summarized below to ensure reproducibility and baseline accuracy.

Table 1: Essential Reagents and Specifications

Material	Specification / Role	Source / Notes
Nicotinic Acid (or Hydrate)	USP Reference Standard (CAS 59-67-6)	Purity ≥ 99.5%; Primary Standard[1][5]
Ultrapure Water	18.2 MΩ·cm, TOC < 5 ppb	Primary diluent and dissolution medium[6]
Methanol	HPLC / Spectroscopic Grade	Co-solvent / Mobile phase organic modifier[7]
Sodium 1-hexanesulfonate	0.005 M	Ion-pairing reagent for HPLC retention[3]
Glacial Acetic Acid	ACS Grade	Mobile phase pH adjustment (pH ~3.0)[3]

Workflow Visualization

Caption: Workflow for the gravimetric preparation and analytical validation of nicotinic acid hydrate standard solutions.

Step-by-Step Preparation Protocol

Phase 1: Gravimetric Correction and Weighing

• Moisture Determination: Determine the exact water content of the nicotinic acid hydrate batch using Karl Fischer titration. Let this value be M% .

• Mass Calculation: To prepare 100 mL of a 1000 µg/mL (1 mg/mL) anhydrous equivalent stock solution, calculate the required mass of the hydrate using the formula:

  Mass(mg)=(1−100M%​)×Purity100 mg​

• Weighing: Accurately weigh the calculated mass of the standard using a calibrated analytical balance (0.01 mg readability) and transfer it quantitatively to a 100-mL Class A volumetric flask[3].

Phase 2: Dissolution and Stock Solution Preparation (1000 µg/mL) 4. Initial Solvation: Add approximately 50 mL of ultrapure water to the volumetric flask[3]. 5. Thermal/Acoustic Disruption: Heat the flask gently on a steam bath for 30 minutes, or sonicate for 2 to 15 minutes, shaking mechanically to ensure complete dissolution of the crystalline solid[3].

• Causality: Heating increases the kinetic energy of the solvent, overcoming the lattice enthalpy of the hydrate and preventing the formation of localized supersaturated micro-environments that resist dissolution.

• Equilibration: Allow the solution to cool completely to room temperature (20 °C).

  • Causality: Volumetric flasks are calibrated strictly at 20 °C. Adjusting the volume while the solution is warm will result in a higher actual concentration once the liquid contracts upon cooling.

• Final Adjustment: Dilute to the 100-mL mark with ultrapure water, cap, and invert 10-15 times to ensure absolute homogeneity[3].

Phase 3: Working Standard Preparation 8. Serial Dilution: Using Class A volumetric pipettes, transfer appropriate aliquots of the stock solution into separate volumetric flasks to prepare a calibration curve spanning the linear dynamic range of your detector[8].

Table 2: Quantitative Dilution Scheme for Working Standards

Target Concentration (µg/mL)	Stock Solution Volume (mL)	Final Flask Volume (mL)	Diluent
100.0	10.0 (of 1000 µg/mL)	100.0	Ultrapure Water
50.0	5.0 (of 1000 µg/mL)	100.0	Ultrapure Water
10.0	1.0 (of 1000 µg/mL)	100.0	Ultrapure Water
1.0	1.0 (of 100 µg/mL)	100.0	Ultrapure Water
0.1	1.0 (of 10 µg/mL)	100.0	Ultrapure Water

Analytical Validation: A Self-Validating System

A protocol is only as robust as its verification mechanism. To ensure the standard solution is accurate and free from degradation, the workflow incorporates a self-validating HPLC-UV assay. By evaluating the chromatographic resolution and precision against an internal standard, the system autonomously confirms both the qualitative identity and quantitative accuracy of the prepared hydrate standard.

HPLC System Suitability Parameters:

• Column: Octadecylsilanized silica gel (C18), 4.6 mm × 15 cm, 5 µm particle size[4].

• Mobile Phase: Prepare a 0.005 M solution of sodium 1-hexanesulfonate in water. Mix 78 parts of this aqueous buffer with 14 parts methanol, 7 parts acetonitrile, and 1 part glacial acetic acid. Stir, filter (0.45 µm), and degas[3].

  • Causality: The alkyl sulfonate pairs with the protonated pyridine ring of nicotinic acid, increasing its lipophilicity and retention on the C18 column, while the acetic acid suppresses the ionization of the carboxylic acid moiety[3][4].

• Flow Rate: ~1.3 mL/min[3].

• Detection: UV absorbance at 260 nm or 262 nm[3][4].

• Validation Criteria: Inject the standard solution in six replicates. The system is validated if the relative standard deviation (RSD) of the peak areas is ≤ 2.0%, and the resolution factor between nicotinic acid and the internal standard (e.g., caffeine) is ≥ 10[4].

Storage and Stability

• Aqueous Solutions: Store stock and working solutions at 4 °C in amber glass vials to prevent microbial growth and photodegradation[8].

• Shelf Life: Properly refrigerated nicotinic acid standard solutions maintain stability for up to 30 days. Prior to use, solutions must be allowed to equilibrate to room temperature to ensure volumetric accuracy during subsequent pipetting.

References

• Method 1687: Total Kjeldahl Nitrogen in Water and Biosolids - EPA.
• Nicotinic Acid / Official Monographs for Part I - NIHS.
• Application Notes and Protocols for the Quantification of Methyl Nicotinate - Benchchem.
• Niacin USP Reference Standard - Sigma-Aldrich.
• USP Monographs: Niacin Tablets - USPBPEP.
• Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography - Bevital.
• Niacin USP Reference Standard Properties - Sigma-Aldrich.
• Molecular Complexes - University of Glasgow.

Sources

• 1. 尼亚生 United States Pharmacopeia (USP) Reference Standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. theses.gla.ac.uk [theses.gla.ac.uk]
• 3. ftp.uspbpep.com [ftp.uspbpep.com]
• 4. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 5. 尼亚生 United States Pharmacopeia (USP) Reference Standard | Sigma-Aldrich [sigmaaldrich.com]
• 6. epa.gov [epa.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. bevital.no [bevital.no]

Application Note: In Vitro Cell Culture Media Supplementation with Nicotinic Acid Hydrate

Executive Summary

Nicotinamide adenine dinucleotide (NAD+) is an essential coenzyme mediating redox reactions, energy metabolism, and epigenetic regulation across all mammalian cells. While standard basal media formulations (e.g., DMEM, RPMI 1640) contain basal levels of vitamins, the rapid depletion of intracellular NAD+ during genotoxic stress, rapid proliferation, or viral vector production often necessitates exogenous supplementation.

This application note details the mechanistic rationale and self-validating protocols for supplementing in vitro cell cultures with Nicotinic Acid Hydrate (NAH) . Unlike other precursors, NAH specifically drives NAD+ biosynthesis through the Preiss-Handler pathway, offering a strategic advantage in cells where the standard salvage pathway is bottlenecked or pharmacologically inhibited.

Mechanistic Insights: The Causality of Precursor Selection

Why Nicotinic Acid Hydrate?

When selecting an NAD+ precursor, researchers must account for both biological pathway availability and chemical stability:

• Chemical Kinetics (The Hydrate Advantage): Nicotinic acid hydrate incorporates water molecules within its crystal lattice. This structural feature significantly improves its dissolution kinetics in aqueous buffers (like DPBS) compared to anhydrous forms. It allows researchers to prepare highly concentrated stock solutions without utilizing harsh organic solvents like DMSO, thereby eliminating solvent-induced cytotoxicity in sensitive primary cultures.

• Bypassing NAMPT Bottlenecks: Most mammalian cells recycle NAD+ via the salvage pathway, utilizing Nicotinamide (NAM) and the rate-limiting enzyme Nicotinamide phosphoribosyltransferase (NAMPT)[1]. However, in certain microenvironments or under specific pharmacological treatments (e.g., cancer models treated with NAMPT inhibitors like FK866), this pathway is blocked. Nicotinic Acid (NA) bypasses NAMPT entirely, utilizing Nicotinic acid phosphoribosyltransferase 1 (NAPRT1) via the Preiss-Handler pathway to restore NAD+ pools[2].

• Cell-Type Specific Efficacy: Primary human epidermal keratinocytes and peripheral blood mononuclear cells (PBMCs) exhibit robust NAPRT1 expression. In these cells, NA supplementation has been proven to elevate intracellular NAD+ levels up to 1.3-fold, upregulate mitochondrial superoxide dismutase (SOD2), and enhance poly(ADP-ribosyl)ation (PARP activity) following DNA damage[2][3].

NAD+ Biosynthesis Pathways highlighting the Preiss-Handler route via Nicotinic Acid.

Quantitative Data Summary

The following table synthesizes the comparative efficacy of NAD+ precursors across different cell models to guide precise concentration targeting.

Precursor	Primary Pathway	Effective Concentration	Key Cellular Outcomes	Validated Cell Types
Nicotinic Acid (NA)	Preiss-Handler	10 – 100 μM	1.3-fold NAD+ increase; Upregulates SOD2/SIRT3; Mitigates ROS.	Human Keratinocytes[2]
Nicotinic Acid (NA)	Preiss-Handler	15 μM	Enhances PARP activity; Improves viability post-X-irradiation.	Human PBMCs[3][4]
Nicotinamide (NAM)	Salvage	10 – 100 μM	Fails to elicit significant NAD+ response in specific primary cells.	Human Keratinocytes[2]
Nicotinic Acid Riboside (NAR)	NRK / Preiss-Handler	100 μM	1.1-fold NAD+ increase (dose-dependent).	Human Keratinocytes[2]

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocol incorporates a self-validating system using FK866 (a highly specific NAMPT inhibitor). If cells treated with FK866 undergo NAD+ depletion, but cells co-treated with FK866 + NAH maintain normal NAD+ levels and viability, it definitively proves that the experimental model is successfully utilizing the supplemented NAH via the NAPRT1-dependent Preiss-Handler pathway.

Protocol A: Preparation of Nicotinic Acid Hydrate Stock

Causality Check: Preparing the stock in a physiological buffer prevents osmotic shock and pH shifts upon addition to the culture media.

• Weighing: Weigh the appropriate mass of Nicotinic Acid Hydrate (MW varies slightly by hydration state; verify batch certificate) to yield a 100 mM solution.

• Dissolution: Dissolve the powder in sterile, cell-culture grade Dulbecco’s Phosphate-Buffered Saline (DPBS) without calcium and magnesium.

• pH Adjustment: Check the pH of the solution. If necessary, adjust to pH 7.2–7.4 using 1M NaOH, as high concentrations of acidic precursors can disrupt media buffering.

• Sterilization: Filter the solution through a 0.22 μm PES syringe filter inside a biosafety cabinet.

• Storage: Aliquot into sterile microcentrifuge tubes and store at -20°C. Avoid repeated freeze-thaw cycles.

Protocol B: Media Supplementation and Pathway Validation

Causality Check: A 5-to-6-hour pre-incubation allows sufficient time for cellular uptake and enzymatic conversion of NA to NAD+ before inducing experimental stress[2][3].

• Cell Seeding: Seed target cells (e.g., PBMCs or Keratinocytes) in appropriate basal media (e.g., RPMI 1640 or Epilife) at the desired density (e.g., 1×106 cells/mL).

• NAMPT Inhibition (The Validation Control): To validate the Preiss-Handler pathway, treat a subset of control wells with 1 nM FK866 for 24 hours prior to NAH supplementation. This depletes the baseline salvage-pathway NAD+ pool.

• Supplementation: Spike the culture media with the 100 mM NAH stock to achieve a final concentration of 15 μM (for PBMCs) or 10–100 μM (for Keratinocytes).

• Incubation: Incubate the cells at 37°C, 5% CO2 for 5 to 6 hours to allow robust NAD+ biosynthesis.

Protocol C: Stress Induction & Endpoint Analysis

• Genotoxic/Oxidative Stress: Expose the cells to a stressor to trigger NAD+ consumption by PARPs and Sirtuins. For example, apply X-irradiation (5–25 Gy) or treat with the mitochondrial complex I inhibitor Rotenone[2][3].

• Incubation Post-Stress: Return cells to the incubator for 24 hours.

• Endpoint Assays:

  • NAD+ Quantification: Lyse cells and measure intracellular NAD+/NADH ratios using a colorimetric assay or LC-MS/MS. Validation Check: FK866-only cells should show near-zero NAD+; FK866 + NAH cells should show restored NAD+.

  • Viability: Stain cells with Annexin V and Propidium Iodide (PI) and analyze via flow cytometry to assess the protective effect of NAH against stress-induced apoptosis[3].

Workflow for Nicotinic Acid Hydrate supplementation and downstream cellular assays.

References

• Supplementation of Nicotinic Acid and Its Derivatives Up-Regulates Cellular NAD+ Level Rather than Nicotinamide Derivatives in Cultured Normal Human Epidermal Keratinocytes Source: MDPI URL:[Link]

• Ex vivo supplementation with nicotinic acid enhances cellular poly(ADP-ribosyl)ation and improves cell viability in human peripheral blood mononuclear cells Source: Biochemical Pharmacology (via University of Konstanz / NIH) URL:[Link]

• The NAD+ precursor nicotinic acid improves genomic integrity in human peripheral blood mononuclear cells after X-irradiation Source: DNA Repair (via D-NB.info) URL:[Link]

• Nicotinamide adenine dinucleotide Source: Wikipedia URL:[Link]

Sources

• 1. Nicotinamide adenine dinucleotide - Wikipedia [en.wikipedia.org]
• 2. Supplementation of Nicotinic Acid and Its Derivatives Up-Regulates Cellular NAD+ Level Rather than Nicotinamide Derivatives in Cultured Normal Human Epidermal Keratinocytes | MDPI [mdpi.com]
• 3. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 4. d-nb.info [d-nb.info]

Technical Notes & Optimization

Technical Support Center: Formulating and Solubilizing Nicotinic Acid Hydrate

Welcome to the Formulation Technical Support Center. Nicotinic acid (Vitamin B3) and its hydrated pseudo-polymorphs exhibit notoriously low baseline aqueous solubility at room temperature (approximately 18 g/L at 25°C)[1]. This thermodynamic barrier is driven by the high crystal lattice energy of the solid state and the zwitterionic nature of the molecule in aqueous media[2].

As a Senior Application Scientist, I have designed this support hub to help drug development professionals and researchers troubleshoot solubility bottlenecks. Below, you will find mechanistic FAQs, validated experimental workflows, and data-driven strategies to enhance the aqueous solubility of nicotinic acid hydrate without compromising its chemical integrity.

🛠️ Troubleshooting Guides & FAQs

Q1: We are formulating a purely aqueous solution of nicotinic acid hydrate at room temperature (25°C) but hit a saturation wall very early. How can we break past this thermodynamic barrier without relying on harsh organic solvents?

A1: To bypass this barrier without organic cosolvents, Hydrotropy is the optimal strategy.

• The Causality: Unlike surfactants that form micelles, hydrotropes (such as Urea or N,N-diethylnicotinamide) accumulate directly around the drug molecules. They disrupt the highly ordered, hydrogen-bonded structure of water, effectively decreasing water activity and bridging the polarity gap between the solvent and the lipophilic regions of the solute[3].

• The Fix: Introduce 1.0 M to 3.0 M of a biocompatible hydrotrope into your aqueous phase before adding the nicotinic acid hydrate. This method has been shown to increase the aqueous solubility of poorly soluble compounds by several orders of magnitude[4].

Q2: Our liquid formulation dissolves well at 35°C, but we observe precipitation of the hydrate when the temperature drops back to room temperature. How can we physically stabilize the supersaturated state?

A2: Precipitation indicates that your system lacks steric or electrostatic stabilization to maintain supersaturation. You must physically sequester the solute.

• The Causality: PAMAM Dendrimers (specifically Generations G2 and G3) provide localized hydrophobic cavities and dense surface functional groups. They dramatically improve the solubility of nicotinic acid by physically encapsulating the drug within their internal void spaces while maintaining high water solubility via their hydrophilic exterior[5].

• The Fix: Incorporate G2 or G3 PAMAM dendrimers into your buffer. The solubility enhancement is concentration-dependent and highly resilient against minor temperature fluctuations, preventing nucleation and crystal growth[5].

Q3: Our downstream application requires a solid oral dosage form. If we improve solubility in the liquid state, how do we translate this into a solid powder that dissolves rapidly upon reconstitution?

A3: You should utilize Co-crystallization .

• The Causality: Co-crystallization alters the physical properties of the solid state without changing the covalent pharmacological structure of the API. By combining nicotinic acid with a highly soluble coformer, you disrupt the original hydrate's crystal lattice and replace it with novel, lower-energy hydrogen bonding networks[6]. This significantly lowers the thermodynamic energy barrier required for dissolution.

• The Fix: Utilize Liquid-Assisted Grinding (LAG) to force the stoichiometric molecular rearrangement between nicotinic acid and your chosen coformer[7].

📊 Quantitative Data: Solubility Enhancement Comparison

The following table summarizes the expected quantitative improvements and mechanistic pathways of various solubility enhancement techniques applied to nicotinic acid and highly lipophilic analogs.

Enhancement Technique	Primary Agent / Excipient	Mechanism of Action	Expected Solubility / Dissolution Increase
Hydrotropy	Urea, N,N-diethylnicotinamide	Disruption of water structure; solute-hydrotrope complexation[3]	High (Concentration dependent; up to 30-fold increase)[3]
Dendrimer Encapsulation	PAMAM Dendrimers (G2/G3)	Physical encapsulation and electrostatic surface interaction[5]	Moderate to High (Generation dependent)[5]
Co-crystallization	Highly soluble coformers	Alteration of crystal lattice energy via novel H-bonding[6]	Moderate (4.2x to 5.9x dissolution rate improvement)[6],[1]
Cosolvency	DMSO, Ethanol mixtures	Reduction of solvent polarity gap[2]	Low to Moderate (~1.2x to 2x at elevated temps)[8]

🔬 Step-by-Step Experimental Methodologies

Protocol A: Self-Validating Hydrotropic Solubilization

This protocol uses a concentration gradient to confirm that the solubility enhancement is driven by hydrotropy rather than simple pH shifts.

• Preparation of the Aqueous Phase: Prepare four separate volumetric flasks with deionized water. Dissolve Urea to create a concentration gradient: 0.0 M (Control), 1.0 M, 2.0 M, and 3.0 M.

• Baseline Validation: Measure the baseline solubility of nicotinic acid hydrate in the 0.0 M control at 25°C using HPLC (UV detection at 254 nm).

• Solute Saturation: Add an excess amount of nicotinic acid hydrate (e.g., 50 mg/mL) to each flask to ensure the solutions remain saturated.

• Thermodynamic Equilibration: Seal the flasks and agitate them on an orbital shaker at exactly 25°C for 48 hours. Causality: 48 hours ensures the system reaches thermodynamic equilibrium, preventing false readings from transient supersaturation.

• Phase Separation: Centrifuge the samples at 10,000 rpm for 15 minutes to pellet the undissolved hydrate lattice.

• Quantification & Validation: Filter the supernatant through a 0.45 µm PTFE syringe filter. Dilute and quantify via HPLC.

  • Self-Validation Check: The system is validated if the solubility curve exhibits an exponential upward trend relative to the hydrotrope concentration, which is the hallmark signature of hydrotropic microdomain formation[4].

Protocol B: Liquid-Assisted Grinding (LAG) for Co-crystal Formation

This protocol forces the transition of nicotinic acid hydrate into a highly soluble co-crystal.

• Stoichiometric Calculation: Weigh equimolar amounts (1:1 molar ratio) of nicotinic acid hydrate and your selected highly soluble coformer[7].

• Catalytic Solvent Addition: Transfer the powders to an agate mortar. Add a catalytic amount of solvent (10–20 µL of ethanol per gram of powder).

  • Causality: The ethanol acts as a molecular lubricant. It increases molecular mobility, facilitating the breaking of the original hydrate lattice and allowing the new co-crystal hydrogen bonds to form rapidly[7].

• Mechanical Milling: Grind continuously for 30 to 45 minutes until a uniform paste/powder is achieved.

• Drying & Structural Validation: Dry the resulting powder in a vacuum desiccator at room temperature.

  • Self-Validation Check: Analyze the powder using Powder X-Ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC). A successful co-crystal is validated when the DSC shows a single, sharp melting endotherm that is entirely distinct from the melting points of both the pure nicotinic acid hydrate and the pure coformer[6].

🗺️ Visual Workflows & Mechanistic Pathways

Decision matrix for selecting the optimal nicotinic acid hydrate solubility enhancement technique.

Mechanistic pathways comparing hydrotropic solubilization and dendrimer encapsulation.

📚 References

• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs Source: MDPI URL:[Link]

• Solubility and Pseudo Polymorphic Behavior of Nicotinic Acid in Alcoholic Solutions: Experimental Data and Phase Equilibrium Modeling Source: ACS Publications (Industrial & Engineering Chemistry Research) URL:[Link]

• Cocrystals of Modafinil-Nicotinic acid: A Novel Cocrystal for Enhanced Bioavailability Source: Sciforum URL:[Link]

• Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide Source: ResearchGate (Journal of Chemical Thermodynamics) URL:[Link]

• Hydrotropic Solubilization of Lipophilic Drugs for Oral Delivery: The Effects of Urea and Nicotinamide on Carbamazepine Solubility–Permeability Interplay Source: PMC (Frontiers in Pharmacology) URL:[Link]

• Improving Solubility of Famotidine by Cocrystal Synthesis with Nicotinic Acid Source: Magtech Journal URL:[Link]

• Cocrystals of Modafinil-Nicotinic Acid: A Novel Cocrystal for Enhanced Bioavailability Source: MDPI URL:[Link]

• Pharmaceutical applications of hydrotropic agents, polymers thereof, and hydrogels thereof (WO2002030466A2) Source: Google Patents URL:

Sources

• 1. journal11.magtechjournal.com [journal11.magtechjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. Hydrotropic Solubilization of Lipophilic Drugs for Oral Delivery: The Effects of Urea and Nicotinamide on Carbamazepine Solubility–Permeability Interplay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO2002030466A2 - Pharmaceutical applications of hydrotropic agents, polymers thereof, and hydrogels thereof - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. sciforum.net [sciforum.net]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Preventing Dehydration of Nicotinic Acid Hydrates

Welcome to the Technical Support Center for solid-state pharmaceutical stability. This guide is specifically designed for researchers and drug development professionals dealing with the storage and handling of nicotinic acid hydrates—including its active pharmaceutical ingredient (API) salts, co-crystals, and metal-organic frameworks (MOFs).

Here, we bypass generic advice to focus on the thermodynamic and kinetic mechanisms that govern hydrate stability, providing you with self-validating protocols to ensure the structural integrity of your compounds during long-term storage.

Part 1: Mechanistic Foundations (FAQ)

Q: Why do nicotinic acid multi-component systems form hydrates, and what triggers their dehydration? A: Nicotinic acid and its derivative salts (e.g., bedaquiline nicotinate) form hydrates because water molecules act as critical structural bridges. Because of its small size and multiple hydrogen-bonding capabilities, water satisfies the bonding requirements of the carboxylic acid and pyridine nitrogen groups, forming stable supramolecular heterosynthons[1]. Dehydration is triggered when environmental thermal energy exceeds the dehydration activation energy ( Ea​ ) of these synthons, or when the ambient humidity drops below the lattice's Critical Relative Humidity (CRH)[2].

Q: How does dehydration affect the physical properties and efficacy of the API? A: When water diffuses out of the crystal lattice, it leaves behind structural voids. Depending on the lattice flexibility, the structure may collapse into an amorphous phase or form an isomorphic desolvate. Because water and carboxylic oxygen compete for coordination sites (as seen in nicotinic acid MOFs like [Ni2​(nic)4​(H2​O)]n​ )[3], the loss of water alters the API's solubility, dissolution rate, and chemical stability, leading to severe batch-to-batch inconsistencies in bioavailability.

Q: Can we reverse dehydration once it occurs during storage? A: Reversibility depends entirely on the dehydration mechanism. Non-stoichiometric "channel" hydrates can often rehydrate reversibly when exposed to high humidity because the host lattice remains intact. However, stoichiometric hydrates that undergo a complete phase transition upon dehydration usually require full recrystallization to restore the original hydrate form, making prevention the only viable strategy[3].

Visualization: The Dehydration Pathway

Logical flow of thermodynamic and kinetic factors driving hydrate dehydration.

Part 2: Troubleshooting Guide for Dehydration Issues

Use this matrix to diagnose and resolve specific anomalies encountered during the storage and stability testing of nicotinic acid hydrates.

Observed Symptom	Root Cause Analysis	Corrective Action & Resolution
Shift in PXRD Bragg Peaks after 3 months at 40°C/75% RH.	The thermal energy at 40°C exceeds the Ea​ , breaking hydrogen bonds with the pyridine nitrogen and causing a phase transition[2].	Lower storage temperature to 25°C. If accelerated testing is mandatory, engineer a more stable co-crystal form with a higher Ea​ [4].
Weight loss in TGA (2-3%) but no change in PXRD pattern.	The compound is a non-stoichiometric channel hydrate. Water resides in voids and diffuses out without disrupting primary synthons[1].	Store API in vapor-tight packaging (e.g., Alu/Alu blisters) to maintain constant internal water activity.
API fails dissolution testing after 6 months of storage.	Partial dehydration has caused localized collapse into an amorphous phase, altering the thermodynamic solubility profile.	Implement strict environmental humidity controls during manufacturing and validate packaging MVTR.

Part 3: Quantitative Storage Parameters

To prevent dehydration, storage conditions must be strictly controlled. The following table synthesizes the 5[5] with hydrate-specific kinetic impacts.

ICH Q1A(R2) Condition	Temperature / Humidity	Kinetic Impact on Hydrate Lattice	Recommended Action
Long-Term (General)	25°C ± 2°C / 60% RH ± 5%	Baseline stability. Thermal energy remains well below Ea​ , maintaining supramolecular synthons.	Monitor via PXRD at 0, 3, 6, 9, and 12 months.
Intermediate	30°C ± 2°C / 65% RH ± 5%	Mild thermal stress. Potential for non-stoichiometric water exchange depending on the co-former.	Ensure packaging Moisture Vapor Transmission Rate (MVTR) is < 0.1 g/m²/day.
Accelerated	40°C ± 2°C / 75% RH ± 5%	High kinetic energy risks exceeding Ea​ , inducing rapid dehydration or phase transitions.	Use strictly as a predictive stress test; do not exceed 6 months of exposure.

Part 4: Experimental Protocols for Stability Validation

To ensure your storage strategy is robust, you must empirically determine the dehydration thresholds of your specific nicotinic acid hydrate. The following protocols are designed as self-validating systems —meaning the success or failure of the experiment is built into the data output itself.

Protocol 1: Establishing Critical Relative Humidity (CRH) via Dynamic Vapor Sorption (DVS)

Causality: DVS measures the exact humidity point at which the lattice can no longer hold water thermodynamically, allowing you to set precise environmental controls for manufacturing and storage.

• Sample Preparation: Gently sieve 10-20 mg of the crystalline API. Do not mill the sample, as mechanical stress induces amorphous regions that artificially skew water sorption kinetics.

• DVS Programming: Program the DVS to cycle from 0% to 90% RH and back to 0% RH in 10% increments at 25°C.

• Equilibrium Criteria: Set the instrument to advance to the next RH step only when dm/dt (change in mass over time) is < 0.002% per minute. Causality: This ensures the system reaches true thermodynamic equilibrium, preventing kinetic artifacts.

• Isotherm Analysis: Plot the sorption and desorption isotherms. The point at which mass drops precipitously during desorption is your CRH.

• Validation Checkpoint: The DVS isotherm must close its hysteresis loop upon returning to the starting RH. If the loop does not close, irreversible dehydration or a phase change has occurred, invalidating the assumption of a stable stoichiometric hydrate.

Protocol 2: Calculating Dehydration Activation Energy ( Ea​ ) via Thermal Analysis

Causality: Knowing the Ea​ allows you to predict how the hydrate will behave under the thermal stress of ICH accelerated storage conditions[2].

• TGA/DSC Setup: Load 5 mg of the hydrate into an open aluminum pan.

• Variable Heating Rates: Run the sample from 25°C to 200°C at three different heating rates (e.g., 5, 10, and 20 °C/min) under a dry nitrogen purge (50 mL/min).

• Data Extraction: Identify the peak endothermic temperature ( Tp​ ) of the dehydration event for each heating rate.

• Kinetic Modeling: Apply the Kissinger equation: ln(β/Tp2​)=−Ea​/(RTp​)+constant (where β is the heating rate and R is the gas constant). Plot ln(β/Tp2​) against 1/Tp​ . The slope of this line equals −Ea​/R .

• Validation Checkpoint: The total mass loss quantified by the TGA must mathematically correlate with the theoretical water content of your specific hydrate stoichiometry (e.g., ~12.5% for a dihydrate). A mismatch indicates either surface moisture contamination (if higher) or partial pre-dehydration (if lower).

Visualization: Stability Testing Workflow

Step-by-step experimental workflow for evaluating and preventing API dehydration.

References

• FDA Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products. FDA.gov. 5

• Dehydration and Rehydration Mechanisms of Pharmaceutical Crystals: Classification Of Hydrates by Activation Energy. NIH.gov. 2

• Stability and Hydration/Dehydration Mechanisms of a Carboxylate-Containing Metal-Organic Framework. SCIRP.org. 3

• Supramolecular Synthons and Hydrates in Stabilization of Multicomponent Crystals of Nicotinamide and Isonicotinamide with N-Containing Aromatic Dicarboxylic Acids. ACS.org. 1

• Synthesis, Characterization, and Stability Assessment for the Benzoate, Hydrochloride, Malonate, and Nicotinate Salts of Bedaquiline. ResearchGate.net. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Dehydration and Rehydration Mechanisms of Pharmaceutical Crystals: Classification Of Hydrates by Activation Energy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stability and Hydration/Dehydration Mechanisms of a Carboxylate-Containing Metal-Organic Framework [scirp.org]
• 4. researchgate.net [researchgate.net]
• 5. Q1A(R2) Stability Testing of New Drug Substances and Products | FDA [fda.gov]

Optimizing crystallization conditions to isolate pure nicotinic acid hydrate

Welcome to the Technical Support Center for Solid-State Optimization. As a Senior Application Scientist, I have designed this guide to assist researchers, scientists, and drug development professionals in mastering the thermodynamic and kinetic controls required to isolate the pure hydrate pseudo-polymorph of nicotinic acid (Vitamin B3).

Nicotinic acid is primarily zwitterionic in aqueous solutions and non-zwitterionic in non-aqueous media[1]. The degree of disorder (entropy) and the level of intermolecular interactions dictate whether the solid precipitates as an anhydrous form, a solvate, or a hydrate pseudo-polymorph[2]. Because these structural differences directly impact the free energy, solubility, and dissolution rate of the API[2], achieving a self-validating, reproducible crystallization system is critical.

Part 1: Standard Operating Procedure (SOP)

Workflow: pH-Swing Crystallization of Nicotinic Acid Hydrate

The most reliable method to isolate the pure hydrate is via pH-swing crystallization, which exploits the solubility differences between the protonated and deprotonated species to precisely control supersaturation[3].

• Precursor Preparation: Dissolve sodium nicotinate (NaNic) in deionized water in a water-jacketed crystallizer maintained at 30.0 ± 0.1 °C[3]. Target a concentration of approximately 60 g per 100 g of H₂O, which corresponds to a starting pH of ~9.53[3].

• In-Situ Monitoring Setup: Deploy an Attenuated Total Reflection Fourier Transform Infrared (ATR-FTIR) spectrometer probe directly into the solution[3]. The Partial Least Squares (PLS) method will correlate the spectral information with the concentrations of the samples, allowing you to monitor supersaturation in real-time[3].

• Supersaturation Generation: Using a programmable tubing pump, introduce hydrochloric acid (HCl) at a strictly controlled rate[3]. The target is to lower the pH to 3.22, where the solubility of nicotinic acid reaches a minimum of 1.9 g per 100 g of H₂O[3].

• Nucleation & Growth: Maintain the temperature isothermally at 30 °C. The pH swing will induce primary nucleation of the hydrate. Ensure continuous stirring with a marine-type impeller to promote uniform crystal growth and prevent localized supersaturation spikes[3].

• Filtration & Washing: Filter the resulting granular crystals using a pre-heated Büchner funnel to prevent premature precipitation of impurities[4]. Wash the filter cake with three minimal portions (e.g., 100 mL each for a 300 g yield) of strictly ice-cold water to remove mineral salts[5].

• Drying: Dry the crystals under ambient or controlled-humidity conditions. Avoid high-vacuum or high-temperature ovens (>60 °C) to prevent the dehydration of the pseudo-polymorphic hydrate lattice[6].

Part 2: Quantitative Data & Thermodynamics

Understanding the solubility profile is essential for troubleshooting yield and purity. Below is the thermodynamic data governing the phase equilibrium of nicotinic acid.

Table 1: Solubility and Thermodynamic Profile of Nicotinic Acid

Parameter	Value / Observation	Causality / Impact on Crystallization
Solubility (pH 9.53, 30 °C)	~60 g / 100 g H₂O	High solubility of sodium nicotinate allows for a highly concentrated, stable precursor solution[3].
Solubility (pH 3.22, 30 °C)	1.9 g / 100 g H₂O	Minimum solubility point of protonated nicotinic acid; maximizes thermodynamic yield during the pH swing[3].
Temperature Dependence (Water)	+120% solubility from 293.15 K to 323.15 K	The endothermic fusion process dictates that an increase in heat transfer leads to a higher amount of dissolved material[2].
Dielectric Constant (Water)	78.2	High polarity favors the zwitterionic state and subsequent hydrate formation over anhydrous forms[2].

Part 3: Troubleshooting Guide & FAQs

Q1: Why is my product precipitating as an anhydrous powder rather than the target hydrate pseudo-polymorph? A1: The formation of a pseudo-polymorph (hydrate) is dictated by the solvent's water activity and the drying thermodynamics[2]. If you recrystallize from a solvent mixture rich in ethanol or methanol, nicotinic acid will preferentially form solvates or anhydrous crystals due to the hydrophobic effect and alcohol clustering[2]. Ensure your solvent is 100% aqueous. Furthermore, if your drying temperature is too high, you will drive off the water of crystallization[5]. Always dry under controlled humidity.

Q2: My ATR-FTIR probe shows rapid supersaturation, but the product is "oiling out" instead of crystallizing. How do I fix this? A2: Oiling out (liquid-liquid phase separation) occurs when the solution is acidified too rapidly, pushing the system past the metastable zone into an unstable region before stable nucleation can occur[4]. To resolve this, decrease the HCl addition rate via your tubing pump[3]. Alternatively, introduce seed crystals of pure nicotinic acid hydrate when the ATR-FTIR indicates the solution has just entered the supersaturated state to bypass the high energy barrier of primary nucleation.

Q3: The isolated crystals have a yellow tint. How can I achieve absolute purity? A3: Colored impurities often co-precipitate if the crystallization rate is too fast, trapping them in the crystal lattice[4]. To obtain absolutely pure crystals, perform a recrystallization using activated animal charcoal[5]. Add a small amount of charcoal to the hot aqueous solution, stir, and perform a hot filtration before allowing the solution to cool slowly[5]. Be cautious not to add too much charcoal, as it can adsorb the desired product[4].

Q4: My final yield is significantly lower than the theoretical 83–91%. Where am I losing product? A4: Yield losses in nicotinic acid crystallization usually occur during the washing phase[5]. Because its solubility increases by 120% with just a 30 K rise in temperature[2], washing the filter cake with room-temperature water will dissolve a significant fraction of the hydrate[4]. Always use a minimal amount of strictly ice-cold solvent[4]. Additionally, you can evaporate the mother liquors to recover the remaining 40–45 g of nicotinic acid that stays in solution[5].

Part 4: Mechanistic Workflow Diagram

Fig 1: pH-swing crystallization workflow for isolating nicotinic acid hydrate.

References

• Monitoring pH Swing Crystallization of Nicotinic Acid by the Use of Attenuated Total Reflection Fourier Transform Infrared Spectrometry Source: Industrial & Engineering Chemistry Research (ACS Publications) URL:[Link]

• Solubility and Pseudo Polymorphic Behavior of Nicotinic Acid in Alcoholic Solutions: Experimental Data and Phase Equilibrium Modeling Source: Industrial & Engineering Chemistry Research (ACS Publications) URL:[Link]

• Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide Source: ResearchGate URL:[Link]

• Nicotinic Acid Procedure Source: Organic Syntheses URL:[Link]

• US8232265B2 - Multi-functional ionic liquid compositions for overcoming polymorphism and imparting improved properties for active pharmaceutical, biological, nutritional, and energetic ingredients Source: Google Patents URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. US8232265B2 - Multi-functional ionic liquid compositions for overcoming polymorphism and imparting improved properties for active pharmaceutical, biological, nutritional, and energetic ingredients - Google Patents [patents.google.com]

Navigating the Nuances of Nicotinic Acid Hydrate Analysis: A Technical Support Guide

Welcome to the technical support center for optimizing mobile phase gradients in the LC-MS/MS analysis of nicotinic acid hydrate. This guide is designed for researchers, scientists, and drug development professionals who are looking to enhance the robustness and reliability of their analytical methods. Here, we will delve into common challenges and provide practical, science-backed solutions in a direct question-and-answer format.

Troubleshooting Guide: From Tailing Peaks to Shifting Retention Times

This section addresses specific issues you may encounter during your experiments, offering step-by-step guidance to diagnose and resolve them.

Q1: I'm observing poor peak shape (fronting or tailing) for nicotinic acid. What are the likely causes related to my mobile phase and gradient?

Poor peak shape is a common adversary in liquid chromatography. For a polar compound like nicotinic acid, the mobile phase composition and pH are critical factors.

Underlying Causes & Solutions:

• Inappropriate Mobile Phase pH: Nicotinic acid has a pKa of approximately 4.85.[1] If the mobile phase pH is too close to the pKa, the analyte will exist as a mixture of ionized and non-ionized forms, leading to peak tailing.[2]

  • Solution: Adjust the mobile phase pH to be at least 1.5-2 units away from the pKa.[3] For reversed-phase chromatography, a lower pH (e.g., 2.5-3.0) will ensure nicotinic acid is fully protonated and more retained on a C18 column.[4][5] Conversely, a higher pH (e.g., >6.85) would result in its fully deprotonated form.

• Insufficient Ionic Strength: At a pH where nicotinic acid is ionized, low ionic strength in the mobile phase can lead to secondary interactions with the stationary phase, causing peak tailing.

  • Solution: Incorporate a buffer, such as ammonium formate or ammonium acetate, at a concentration of 5-20 mM.[6][7] This will help to shield residual silanol groups on the stationary phase and improve peak symmetry.

• Incompatible Injection Solvent: If the sample is dissolved in a solvent significantly stronger (i.e., higher organic percentage) than the initial mobile phase, it can cause peak distortion, including fronting or splitting.[8]

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase or a weaker solvent. If a stronger solvent must be used, reduce the injection volume.

Troubleshooting Workflow for Poor Peak Shape:

Caption: Decision tree for troubleshooting poor peak shape.

Q2: My nicotinic acid peak has very low sensitivity. How can I improve it by modifying the mobile phase gradient?

Low sensitivity can be a multi-faceted issue, but mobile phase optimization plays a pivotal role in enhancing the ionization efficiency of your analyte in the mass spectrometer source.

Underlying Causes & Solutions:

• Suboptimal pH for Ionization: The ionization efficiency of nicotinic acid in the MS source is pH-dependent. For positive ion mode electrospray ionization (ESI+), a lower pH promotes the formation of protonated molecules ([M+H]^+).

  • Solution: Use a mobile phase with a low pH, typically by adding 0.1% formic acid.[9][10] This will not only aid in chromatographic retention on a reversed-phase column but also enhance the ESI+ signal.

• High Aqueous Content at Elution: A high percentage of water in the mobile phase at the point of elution can hinder efficient desolvation and ionization in the ESI source.

  • Solution: Adjust your gradient to ensure that nicotinic acid elutes at a higher organic solvent concentration. A steeper gradient can be employed to achieve this.[11][12] However, be mindful not to compromise the separation from other components.

• Choice of Organic Modifier: Acetonitrile and methanol are the most common organic solvents in reversed-phase LC.[5] Acetonitrile generally has a lower viscosity and can lead to better ionization efficiency for some compounds.

  • Solution: If you are using methanol, consider switching to acetonitrile or a mixture of the two to see if it improves sensitivity.

Experimental Protocol for Optimizing Sensitivity:

• Establish a Baseline: Analyze a standard solution of nicotinic acid using your current method and record the signal-to-noise ratio (S/N).

• pH Optimization:

  • Prepare two mobile phases:

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Run a gradient and note the S/N.

• Gradient Shape Optimization:

  • If the peak elutes too early, increase the initial hold at a low percentage of Mobile Phase B.

  • To sharpen the peak and increase the organic content at elution, employ a steeper gradient ramp.[13] A comparison of different gradient profiles is beneficial.

Parameter	Gradient Profile 1 (Shallow)	Gradient Profile 2 (Steep)
Time (min)	%B (Acetonitrile)	%B (Acetonitrile)
0.0	5	5
1.0	5	5
5.0	40	80
6.0	95	95
8.0	95	95
8.1	5	5
10.0	5	5

Caption: Example gradient profiles for sensitivity optimization.

Q3: I'm experiencing significant retention time variability for nicotinic acid. What could be the cause and how do I fix it?

Consistent retention times are crucial for reliable quantification. Fluctuations often point to issues with the HPLC system or mobile phase preparation.[14]

Underlying Causes & Solutions:

• Inadequate Column Equilibration: If the column is not properly re-equilibrated to the initial mobile phase conditions between injections, the retention time can shift.[15] This is particularly important in gradient elution.

  • Solution: Ensure your gradient program includes a sufficient equilibration step at the end of each run. The equilibration time should be at least 5-10 column volumes.

• Mobile Phase Instability: If the mobile phase is not properly buffered, its pH can drift over time, especially if it absorbs atmospheric CO2. This will affect the retention of an ionizable compound like nicotinic acid.

  • Solution: Use a buffer in your mobile phase and prepare fresh mobile phases daily. Keep the mobile phase bottles capped when not in use.

• Inconsistent Gradient Mixing: Problems with the pump's proportioning valves can lead to inaccurate mobile phase compositions and, consequently, shifting retention times.

  • Solution: Regularly purge your pump lines to remove any air bubbles. If the problem persists, the pump may require maintenance.

Logical Flow for Diagnosing Retention Time Shifts:

Sources

• 1. Nicotinic Acid [drugfuture.com]
• 2. Role of pH - Chromatography Forum [chromforum.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromtech.com [chromtech.com]
• 5. Why is reversed-phase chromatography used? [valentiaanalytical.com]
• 6. [Improvement of Nicotinic Acid and Nicotinamide Analysis in Meats and Meat Products by HPLC and LC-MS/MS with Solid-Phase Extraction] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. impactfactor.org [impactfactor.org]
• 8. agilent.com [agilent.com]
• 9. mdpi.com [mdpi.com]
• 10. Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography with tandem mass spectrometric detection (LC/MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 12. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 13. biotage.com [biotage.com]
• 14. zefsci.com [zefsci.com]
• 15. Isocratic Vs. Gradient Elution in Chromatography | Phenomenex [phenomenex.com]

Technical Support Center: Navigating the Synthesis of Nicotinic Acid Hydrate Derivatives

Welcome to the technical support center for the synthesis of nicotinic acid hydrate derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges in achieving optimal yields and purity. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of your synthetic routes. Our approach is grounded in established chemical principles and field-proven insights to ensure you can confidently overcome common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: My overall yield for the nicotinic acid derivative synthesis is consistently low. What are the most common initial factors to investigate?

A1: Consistently low yields often stem from a few key areas. Begin by scrutinizing the purity of your starting materials, particularly the nicotinic acid and any coupling partners. Ensure all reagents are dry and free from contaminants. Next, evaluate your reaction conditions. Incomplete reactions are a frequent cause of low yield; consider extending the reaction time or increasing the temperature.[1] Finally, review your workup and purification procedures, as significant product loss can occur during these steps.

Q2: I'm observing the formation of a significant amount of an unknown byproduct. What are the likely side reactions?

A2: The nature of the byproduct will depend on your specific synthetic route. However, common side reactions in nicotinic acid derivative synthesis include the formation of self-condensation products, incomplete reaction of a bifunctional reagent, or degradation of starting materials or products under harsh conditions. For instance, in syntheses involving hydrazides, the hydrazide itself can undergo side reactions.[1] Spectroscopic analysis (NMR, MS) of the byproduct is crucial for its identification and for deducing the unintended reaction pathway.

Q3: How critical is the choice of solvent in these syntheses?

A3: Solvent selection is paramount. The ideal solvent should fully dissolve your reactants, be inert to the reaction conditions, and facilitate the desired reaction pathway. For instance, in the synthesis of nicotinic acid acylhydrazones, ethanol is commonly used as it effectively dissolves both the methyl nicotinate and hydrazine hydrate.[2] In other cases, aprotic solvents like DMF may be necessary, but be mindful of potential difficulties in removal during workup.[3]

Q4: Can I improve my yield by simply adding more of one reagent?

A4: While adjusting stoichiometry can be a valid optimization strategy, it's not a universal solution. Increasing the equivalents of a particular reactant can drive a reaction to completion, but it can also lead to the formation of byproducts if the excess reagent can react further or in unintended ways. A systematic optimization of the molar ratios of your substrates is recommended to find the optimal balance for maximizing the yield of your desired product.[4]

Troubleshooting Guide: A Deeper Dive into Synthetic Challenges

This section provides a structured approach to diagnosing and resolving specific issues you may encounter during the synthesis of nicotinic acid hydrate derivatives.

Issue 1: Low Conversion of Starting Material

A common frustration in synthesis is the recovery of a significant amount of unreacted starting material. This indicates that the reaction has not proceeded to completion.

Potential Causes & Recommended Solutions

Potential Cause	Explanation	Troubleshooting Steps
Insufficient Reaction Time or Temperature	The reaction may be kinetically slow under the current conditions.	Monitor the reaction progress using an appropriate technique (e.g., TLC, LC-MS). If the reaction has stalled, consider extending the reaction time or incrementally increasing the temperature. Be cautious, as excessive heat can lead to degradation.[5][6]
Catalyst Inactivity or Insufficient Loading	If your reaction is catalyst-dependent, the catalyst may be poisoned, degraded, or present in an insufficient amount.	Ensure the catalyst is fresh and handled under appropriate conditions (e.g., inert atmosphere if air-sensitive). Consider increasing the catalyst loading in a stepwise manner. For enzymatic reactions, temperature can significantly impact catalyst activity and stability.[4]
Poor Solubility of Reactants	If reactants are not fully dissolved, the reaction can only occur at the surface of the solid, leading to slow and incomplete conversion.	Choose a solvent in which all reactants are fully soluble at the reaction temperature. If necessary, a co-solvent system can be employed.
Reversible Reaction	The reaction may be in equilibrium, with a significant concentration of reactants present at equilibrium.	If a small molecule (e.g., water) is produced during the reaction, consider using a Dean-Stark trap or adding a dehydrating agent to shift the equilibrium towards the products.

Issue 2: Formation of Multiple Products/Impurities

The presence of multiple spots on a TLC plate or several peaks in an LC-MS chromatogram indicates a lack of selectivity in your reaction.

Potential Causes & Recommended Solutions

Potential Cause	Explanation	Troubleshooting Steps
Sub-optimal Reaction Temperature	Higher temperatures can provide the activation energy for undesired side reactions to occur.	Try running the reaction at a lower temperature. While this may require a longer reaction time, it can significantly improve selectivity. The optimal temperature is a balance between reaction rate and selectivity.[7]
Incorrect Stoichiometry	An excess of a reactive species can lead to further reactions with the desired product or promote side reactions.	Carefully control the stoichiometry of your reactants. A systematic variation of the molar ratios can help identify the optimal conditions to minimize byproduct formation.
Presence of Impurities in Starting Materials	Impurities in your starting materials can act as reactants in competing side reactions.	Ensure the purity of your starting materials. If necessary, purify them by recrystallization, distillation, or chromatography before use. For example, aldehydes used in hydrazone formation can oxidize to carboxylic acids, which can complicate the reaction.[1]
Air or Moisture Sensitivity	Some reagents or intermediates may be sensitive to air or moisture, leading to decomposition or unwanted side reactions.	If you suspect sensitivity, run the reaction under an inert atmosphere (e.g., nitrogen or argon) and use anhydrous solvents.

Issue 3: Difficulties in Product Isolation and Purification

Even with a successful reaction, isolating a pure product can be a significant challenge.

Potential Causes & Recommended Solutions

Potential Cause	Explanation	Troubleshooting Steps
Product is Highly Soluble in the Workup Solvent	During aqueous workup, the desired product may have significant solubility in the aqueous layer, leading to loss during extraction.	Saturate the aqueous layer with brine to decrease the solubility of the organic product. Perform multiple extractions with smaller volumes of the organic solvent.
Emulsion Formation During Extraction	An emulsion is a stable mixture of two immiscible liquids, which can make phase separation difficult or impossible.	Add a small amount of brine or a different organic solvent to break the emulsion. Gentle swirling instead of vigorous shaking during extraction can also help prevent emulsion formation.
Co-elution of Product and Impurities During Chromatography	The product and a significant impurity may have very similar polarities, making separation by column chromatography challenging.	Experiment with different solvent systems for your column chromatography. A change in the solvent polarity or the use of a different stationary phase may improve separation. Sometimes, a purification technique based on a different principle (e.g., recrystallization or acid-base extraction) is more effective. For nicotinic acid derivatives, washing with a basic solution like sodium bicarbonate can help remove unreacted nicotinic acid.[3]
Product Oiling Out During Recrystallization	Instead of forming crystals, the product may separate as an oil when the recrystallization solution is cooled.	Try using a different recrystallization solvent or a solvent pair. Seeding the solution with a small crystal of the pure product can also induce crystallization. Ensure the cooling process is slow.

Experimental Workflow & Visualization

The following diagram illustrates a systematic approach to troubleshooting poor yield in nicotinic acid hydrate derivative synthesis.

Caption: A systematic workflow for troubleshooting poor yields.

Key Experimental Protocols

Protocol 1: Synthesis of Nicotinic Acid Hydrazide

This protocol is a foundational step for many nicotinic acid derivatives.

• In a round-bottom flask, dissolve methyl nicotinate (1 equivalent) in ethanol.

• Add hydrazine hydrate (1.2 equivalents) to the solution.

• Reflux the mixture for 8-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[2]

• Upon completion, cool the reaction mixture to room temperature and then in an ice bath.

• The precipitated nicotinic acid hydrazide is collected by filtration, washed with cold ethanol, and dried under vacuum.[2]

Protocol 2: General Procedure for the Synthesis of Nicotinic Acid Acylhydrazones

This is a common derivatization of nicotinic acid hydrazide.

• Dissolve nicotinic acid hydrazide (1 equivalent) in ethanol.

• Add the appropriate aldehyde (1.1 equivalents) to the solution.

• Heat the mixture under reflux for approximately 3 hours.[8]

• After cooling, the precipitate is filtered and recrystallized from ethanol to yield the pure acylhydrazone.[8]

References

• Monika, et al. (2023). Enzymatic approaches to nicotinic acid synthesis: recent advances and future prospects. This source, while focusing on enzymatic synthesis, provides valuable context on the industrial production and challenges of nicotinic acid synthesis.

• The Journal of Organic Chemistry. (2016). One-Pot Synthesis of Highly Substituted Nicotinic Acid Derivatives Based on a Formylation Strategy of Enamino Keto Esters. Available at: [Link]

• Jetir.Org. SYNTHESIS, CHARACTERIZATION AND OPTIMIZATION STUDY OF NICOTINE DERIVATIVES. Available at: [Link]

• Linus Pauling Institute, Oregon State University. (2018). Niacin. Available at: [Link]

• Drugs.com. (2025). Nicotinic Acid Side Effects: Common, Severe, Long Term. Available at: [Link]

• ResearchGate. (2021). Nicotinic acid derivatives: Application and uses, review. Available at: [Link]

• RSC Publishing. (2024). Development of a green, concise synthesis of nicotinamide derivatives catalysed by Novozym® 435 from Candida antarctica in sustainable continuous-flow microreactors. Available at: [Link]

• Enzymatic approaches to nicotinic acid synthesis: recent advances and future prospects. (2025). This reference provides insights into both chemical and enzymatic synthesis methods for nicotinic acid.

• Wikipedia. Nicotinic acid. Available at: [Link]

• ResearchGate. (n.d.). Synthesis and Biological Evaluation of Some Novel Nicotinic Acid Derivatives. Available at: [Link]

• ResearchGate. (2017). How to purify Nicotinic acid derivatives from the reaction mixture? Available at: [Link]

• ResearchGate. (n.d.). Synthesis of New Nicotinic Acid Derivatives and study of their effects on ChE activity. Available at: [Link]

• Google Patents. Purification of nicotinic acid.
• Catalytic synthesis of niacin from 3-methyl-pyridine and 30%H 2 O 2 by Cu-based zeolite. (2024). This paper discusses the impact of temperature on the yield and selectivity of niacin synthesis.

• MDPI. (2022). Synthesis, Biological Activity and Molecular Docking Studies of Novel Nicotinic Acid Derivatives. Available at: [Link]

• Google Patents. METHOD OF PREPARING NICOTINIC ACID BY NICOTINONITRIL HYDROLYZE.

• J-Stage. (2013). Synthesis of New Nicotinic Acid Derivatives and Their Evaluation as Analgesic and Anti-inflammatory Agents. Available at: [Link]

• PubMed. (1970). Nicotinic acid side effects and toxicity: a review. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Development of a green, concise synthesis of nicotinamide derivatives catalysed by Novozym® 435 from Candida antarctica in sustainable continuous-flow ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07201K [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. jetir.org [jetir.org]
• 7. oaepublish.com [oaepublish.com]
• 8. Synthesis, Biological Activity and Molecular Docking Studies of Novel Nicotinic Acid Derivatives | MDPI [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the Thermal Stability of Nicotinic Acid: Hydrate vs. Anhydrous Forms

In the landscape of pharmaceutical development, the solid-state properties of an active pharmaceutical ingredient (API) are of paramount importance. Among these, thermal stability is a critical attribute that can influence everything from manufacturing processes and storage conditions to the final product's efficacy and shelf-life. This guide provides an in-depth comparative analysis of the thermal stability of two common forms of nicotinic acid (Vitamin B3): the anhydrous form and its hydrated counterpart. Through a detailed examination of experimental data obtained from Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), we will elucidate the key differences in their thermal behavior, offering valuable insights for researchers, scientists, and drug development professionals.

The Critical Role of Solid-State Form in Thermal Stability

The arrangement of molecules in a crystal lattice dictates a compound's physical properties. For an API like nicotinic acid, the presence or absence of water molecules within this lattice (hydrate vs. anhydrate) can lead to significant differences in thermal behavior.[1] Understanding these differences is not merely an academic exercise; it has profound practical implications. For instance, a lower thermal stability might necessitate stricter temperature controls during milling, drying, and tableting to prevent degradation.[2] Conversely, a more stable form might offer greater flexibility in formulation and a longer product shelf-life. This guide will equip you with the foundational knowledge and experimental protocols to discern these critical differences.

Experimental Investigation: Unveiling Thermal Behavior

To objectively compare the thermal stability of nicotinic acid hydrate and anhydrous nicotinic acid, we employ two principal thermal analysis techniques: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[3] These methods provide complementary information about how a material's mass and heat flow change with temperature.[2]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as it is heated at a controlled rate.[4] This technique is particularly adept at identifying dehydration and decomposition events, which are accompanied by a loss of mass.[2]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[5] It is used to detect thermal events such as melting, crystallization, and solid-state transitions, which involve a change in enthalpy.[5]

Comparative Thermal Profiles: A Tale of Two Forms

The most telling distinction between nicotinic acid hydrate and its anhydrous form lies in their response to heating, as revealed by TGA and DSC analysis.

Anhydrous Nicotinic Acid: The thermal behavior of anhydrous nicotinic acid is well-documented. It exhibits a series of thermal events upon heating. A study using DSC and TGA identified a solid-to-solid transition at approximately 178.3 °C (451.4 K), followed by melting at around 236.0 °C (509.1 K), and subsequent thermal decomposition at about 265.7 °C (538.8 K).[6] The melting point is consistently reported in the range of 236-239 °C.

The following table summarizes the key thermal events for both forms.

Thermal Event	Nicotinic Acid Hydrate (Expected)	Anhydrous Nicotinic Acid (Experimental Data)
Dehydration	Present (typically below 100°C)	Absent
Solid-Solid Transition	Present (post-dehydration)	~178.3 °C[6]
Melting Point	Present (post-dehydration)	~236.0 °C[6]
Decomposition	Present (post-dehydration)	~265.7 °C[6]

Visualizing the Difference: TGA and DSC Thermograms

To illustrate the differences in their thermal profiles, representative TGA and DSC thermograms for both nicotinic acid hydrate and anhydrous nicotinic acid are presented below. The thermogram for the anhydrous form is based on literature data, while the thermogram for the hydrate is an illustrative representation of its expected behavior.

Thermogravimetric Analysis (TGA)

Caption: Illustrative TGA curves comparing anhydrous nicotinic acid and its hydrate.

Differential Scanning Calorimetry (DSC)

Caption: Illustrative DSC curves comparing anhydrous nicotinic acid and its hydrate.

Implications for Drug Development

The distinct thermal profiles of nicotinic acid hydrate and anhydrous nicotinic acid have significant consequences for pharmaceutical development:

• Manufacturing: The lower thermal stability of the hydrate form, due to its dehydration at relatively low temperatures, necessitates careful control of temperature during processing steps like drying and milling to prevent unintended conversion to the anhydrous form.

• Storage and Stability: The anhydrous form is inherently more thermally stable. However, it may be hygroscopic and convert to the hydrate in the presence of humidity. Conversely, the hydrate is stable under humid conditions but can lose its water of hydration in a dry environment. Therefore, the choice of the solid form must be aligned with the intended storage conditions and packaging.

• Bioavailability: The solid-state form can influence dissolution rates and, consequently, bioavailability. While not directly a measure of thermal stability, the interconversion between hydrate and anhydrate forms can impact these critical pharmaceutical properties.

Experimental Protocols

For reproducibility and accuracy, standardized experimental protocols are essential.

Thermogravimetric Analysis (TGA) Protocol

Caption: Standard TGA experimental workflow.

Differential Scanning Calorimetry (DSC) Protocol

Caption: Standard DSC experimental workflow.

Conclusion

The thermal stability of nicotinic acid is intrinsically linked to its solid-state form. The anhydrous form is characterized by its higher thermal stability, undergoing a solid-state transition before melting and decomposing at elevated temperatures. The hydrated form, while not extensively characterized in the literature, is expected to exhibit lower thermal stability due to an initial dehydration step at temperatures likely below 100°C. This fundamental difference underscores the importance of comprehensive solid-state characterization in the early stages of drug development. By employing techniques like TGA and DSC, researchers can gain the necessary insights to select the optimal solid form of an API, ensuring the development of a safe, stable, and efficacious pharmaceutical product.

References

• Contrasting the Surface and Bulk Properties of Anhydrate and Dehydrated Hydrate Materials. Crystal Growth & Design. [Link]

• X-ray diffraction and calorimetric study of anhydrous and hydrated N-palmitoylgalactosylsphingosine (cerebroside). PubMed. [Link]

• Calorimetric study and thermal analysis of crystalline nicotinic acid. ResearchGate. [Link]

• Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry. Journal of Chemical Education. [Link]

• How can the DSC/TGA be used to compare the monohydrate and anhydrous forms of a drug molecule? ResearchGate. [Link]

• Thermodynamic study of anhydrous and hydrated quercetin. Indian Academy of Sciences. [Link]

• Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances. PMC. [Link]

• Unveiling the Secrets of Thermogravimetric Analysis: A Comprehensive Exploration. Open Access Journals. [Link]

• NiaShure - Niacin (Nicotinic Acid) SDS. Kirby Agri. [Link]

• A Beginner's Guide to Thermogravimetric Analysis. XRF Scientific. [Link]

• Energetics and Structure of Nicotinic Acid (Niacin). ResearchGate. [Link]

• Thermogravimetric Analysis and Crystalline Hydrates. Ami Instruments. [Link]

• Thermal investigation on hydrated co-amorphous systems of nicotinamide and prilocaine. European Journal of Pharmaceutics and Biopharmaceutics. [Link]

• TGA Analysis in Pharmaceuticals. ResolveMass Laboratories Inc. [Link]

• Pharmaceutical Hydrates Analysis. Encyclopedia MDPI. [Link]

• METHOD OF PREPARING NICOTINIC ACID BY NICOTINONITRIL HYDROLYZE.

• Nicotinic Acid. PubChem. [Link]

• and 3 show the TG/DTG and DSC curves for niacin and niacinamide under N 2 atmosphere, inside of. ResearchGate. [Link]

• Nicotinic acid. Wikipedia. [Link]

• Consistent DSC and TGA Methodology as Basis for the Measurement and Comparison of Thermo-Physical Properties of Phase Change Materials. PMC. [Link]

• Enhancing the Photo and Thermal Stability of Nicotine through Crystal Engineering with Gentisic Acid. PMC. [Link]

• Interpreting DSC curves Part 1: Dynamic measurements. METTLER TOLEDO. [Link]

• TGA/DSC in Polymer and Battery R&D. Lab Manager. [Link]

• Switching of Protonation Sites in Hydrated Nicotine via a Grotthuss Mechanism. Journal of the American Chemical Society. [Link]

• Physical stability of crystal hydrates and their anhydrates in the presence of excipients. PubMed. [Link]

• Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Semantic Scholar. [Link]

• Exploration of Solvation Consequences of Nicotinic Acid (Vitamin B3) Prevailing in Two Significant Aqueous Ionic Liquid Solutions by Physicochemical and Computational Studies. Journal of Chemical & Engineering Data. [Link]

• Effects of Dehydration Temperatures on Moisture Absorption and Dissolution Behavior of Theophylline. ResearchGate. [Link]

Sources

• 1. mse.ucr.edu [mse.ucr.edu]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. media.neliti.com [media.neliti.com]

Nicotinic Acid Hydrate vs. Niacinamide in Biochemical Assays: A Comprehensive Selection Guide

As a Senior Application Scientist, I frequently observe assay failures and irreproducible data stemming from a fundamental misunderstanding of Vitamin B3 vitamers. While Nicotinic Acid (NA) and Niacinamide (NAM) are nutritionally equivalent precursors to NAD+ in whole organisms, their behavior in in vitro biochemical assays is radically divergent.

Treating these compounds as interchangeable in drug screening, metabolic flux analysis, or epigenetic research will fundamentally compromise your experimental integrity. This guide deconstructs the mechanistic differences between Nicotinic Acid Hydrate and Niacinamide, providing self-validating protocols and quantitative data to ensure precise assay design.

Mechanistic Divergence: The "Why" Behind the Vitamers

To select the correct compound, you must understand how their distinct chemical structures—a carboxylic acid (NA) versus an amide (NAM)—dictate their interactions with cellular machinery.

A. Sirtuin and PARP Inhibition

NAM is a direct byproduct of NAD+ cleavage by sirtuins (class III histone deacetylases) and poly(ADP-ribose) polymerases (PARPs). Through a negative feedback loop, NAM non-competitively binds to a conserved pocket adjacent to the NAD+ binding site, blocking NAD+ hydrolysis and inhibiting the enzyme (1)[1]. The IC50 of NAM for SIRT1 is typically <50 µM (2)[2]. Conversely, NA lacks this amide group and does not inhibit these enzymes, making it the required precursor when studying sirtuin-dependent pathways without artificially suppressing baseline activity.

B. GPR109A Receptor Activation

NA is a potent, full agonist for the G-protein coupled receptor GPR109A (HCAR2). Upon binding, it couples to Gi proteins to inhibit adenylyl cyclase, reducing intracellular cAMP (3)[3]. The EC50 for NA at GPR109A is approximately 100 nM[3]. NAM does not bind or activate GPR109A. If your assay measures lipid-modulating signaling cascades or flushing pathways, NA is mandatory.

C. Divergent NAD+ Biosynthesis Pathways

In cellular assays, NA is metabolized via the Preiss-Handler pathway (requiring NAPRT), whereas NAM utilizes the salvage pathway (requiring NAMPT) (4)[4]. When designing stable isotope tracing experiments, the choice of vitamer dictates which enzymatic cascade is engaged (5)[5].

Fig 1: Divergent biochemical pathways of Nicotinic Acid and Niacinamide in cellular assays.

The "Hydrate" Factor: Precision in Formulation

Why specify Nicotinic Acid Hydrate? In rigorous biochemical assays, precision is paramount. NA is frequently supplied as a hydrate (containing water molecules trapped in the crystal lattice). A common pitfall in high-throughput screening (HTS) is calculating molarity based on the anhydrous molecular weight (123.11 g/mol ). Ignoring the hydration state causes a systematic right-shift in dose-response curves. Always verify the lot-specific certificate of analysis (CoA) to adjust molarity calculations, ensuring your 100 nM GPR109A activation dose is mathematically accurate.

Quantitative Comparison

Parameter	Nicotinic Acid Hydrate (NA)	Niacinamide (NAM)
Primary NAD+ Pathway	Preiss-Handler Pathway	Salvage Pathway
SIRT1 Inhibition (IC50)	Inactive	< 50 µM
GPR109A Activation (EC50)	~100 nM	Inactive
Aqueous Solubility	~18 mg/mL (Requires warming/pH adjustment)	~50 mg/mL (Highly soluble)
Primary Assay Utility	GPR109A agonism, NAPRT flux assays	SIRT/PARP inhibition controls, NAMPT flux

Self-Validating Experimental Protocols

A robust assay must prove its own validity. Below are two standardized workflows demonstrating the deliberate, causal use of both vitamers.

Protocol A: In Vitro Fluorometric SIRT1 Deacetylation Assay

Objective: Measure SIRT1 activity without vitamer-induced artifactual suppression. Causality: We use NAM as a positive control for inhibition to prove the assay can detect suppression. We use NA Hydrate as a negative control to prove the B3 backbone does not inherently quench the fluorophore.

Step-by-Step Methodology:

• Reagent Preparation: Dilute recombinant human SIRT1 enzyme, NAD+ cofactor (500 µM), and fluorogenic acetylated p53 peptide substrate in assay buffer (50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2).

• Compound Plating:

  • Vehicle Control: 1% DMSO.

  • Positive Inhibitor Control: 100 µM NAM (Expected result: >80% inhibition).

  • Test Compound: 100 µM NA Hydrate (Expected result: 0% inhibition).

• Reaction Initiation: Add 10 µL of enzyme to 10 µL of compound, followed by 30 µL of the NAD+/Substrate master mix.

• Incubation: Seal the microplate and incubate at 37°C for 60 minutes.

• Detection: Add 50 µL of fluorophore developer (cleaves only the deacetylated substrate). Incubate for 15 minutes at room temperature.

• Data Acquisition: Read fluorescence at Ex 350 nm / Em 450 nm.

Fig 2: Self-validating SIRT1 deacetylation assay workflow using NAM as a positive control.

Protocol B: GPR109A Gi-Coupled cAMP Inhibition Assay

Objective: Quantify GPR109A receptor agonism. Causality: Because GPR109A couples to Gi (which decreases cAMP), we must first artificially elevate baseline cAMP using Forskolin. NA Hydrate will suppress this elevation. NAM is used as a negative control to prove receptor specificity.

Step-by-Step Methodology:

• Cell Preparation: Seed CHO-K1 cells stably expressing human GPR109A into a 384-well plate at 5,000 cells/well in stimulation buffer (HBSS containing 0.1% BSA and 0.5 mM IBMX to prevent cAMP degradation).

• Stimulation: Co-treat cells with 10 µM Forskolin and a titration curve of NA Hydrate (1 nM to 10 µM) or NAM (10 µM).

• Incubation: Incubate for 30 minutes at room temperature.

• Lysis & Detection: Add HTRF (Homogeneous Time-Resolved Fluorescence) lysis buffer containing d2-labeled cAMP and Cryptate-labeled anti-cAMP antibody.

• Data Acquisition: Read the TR-FRET signal (Ex 337 nm / Em 665 nm & 620 nm). Calculate the 665/620 ratio. A higher ratio indicates lower intracellular cAMP (successful NA-induced Gi activation).

Conclusion

For drug development professionals, the rule is absolute: Use Niacinamide (NAM) when you require a reliable, cell-permeable pan-sirtuin/PARP inhibitor or are specifically tracing the NAD+ salvage pathway. Use Nicotinic Acid Hydrate (NA) when investigating GPR109A pharmacology, Preiss-Handler flux, or when you need to supplement NAD+ precursors without inadvertently shutting down the very epigenetic enzymes (sirtuins) you intend to study.

References

• 2 - Cell Signaling Technology 2.1 - PubMed / NIH 3.3 - MDPI 4.4 - MDPI 5.5 - PMC

Sources

• 1. Inhibition of silencing and accelerated aging by nicotinamide, a putative negative regulator of yeast sir2 and human SIRT1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nicotinamide | Cell Signaling Technology [cellsignal.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Nicotinamide, Nicotinamide Riboside and Nicotinic Acid—Emerging Roles in Replicative and Chronological Aging in Yeast - PMC [pmc.ncbi.nlm.nih.gov]

Validation of UV-Vis spectrophotometric methods for nicotinic acid hydrate

Title: Validation of UV-Vis Spectrophotometric Methods for Nicotinic Acid Hydrate: A Comparative Guide

Introduction & Analyte Profiling

As a Senior Application Scientist, I frequently evaluate the trade-offs between analytical throughput and chromatographic resolution. Nicotinic acid (pyridine-3-carboxylic acid), commonly known as Vitamin B3 or niacin, is a vital Active Pharmaceutical Ingredient (API) in lipid-regulating therapies and nutritional supplements. In its hydrate form, the molecule presents specific solubility and stability profiles that dictate analytical strategy.

While High-Performance Liquid Chromatography (HPLC) remains the default for complex, stability-indicating assays, UV-Vis spectrophotometry offers a highly efficient, robust alternative for routine batch release and content uniformity testing of pure API or simple dosage forms. This guide objectively compares UV-Vis against HPLC for nicotinic acid hydrate and provides a self-validating, [1] for UV-Vis method validation.

Physicochemical Causality & Spectral Behavior

Nicotinic acid features a conjugated pyridine ring, which acts as a strong chromophore. When dissolved in an appropriate solvent (such as 0.1 M HCl or a pH 7.0 phosphate buffer), it exhibits a distinct π→π∗ electronic transition, yielding a maximum absorbance ( λmax​ ) at approximately 260-262 nm[2][3].

Causality Check: The choice of solvent is critical. Nicotinic acid is amphoteric. Using a strictly controlled buffered or acidic diluent ensures the molecule remains in a uniform ionization state, preventing bathochromic (red) or hypsochromic (blue) shifts that would otherwise invalidate the Beer-Lambert linearity.

Comparative Analysis: UV-Vis vs. HPLC

When engineering an analytical control strategy, method selection must be fit-for-purpose. UV-Vis is not a universal replacement for HPLC, but rather a strategic optimization for specific lifecycle stages.

Parameter	UV-Vis Spectrophotometry	HPLC-UV / LC-MS	Causality & Decision Driver
Specificity	Low/Moderate. Cannot easily distinguish niacin from nicotinamide or degradation products.	High. Chromatographic resolution separates related impurities[2].	Use HPLC for stability-indicating assays. Use UV-Vis for pure API release where impurities are already controlled.
Sensitivity	Microgram range ( μ g/mL).	Nanogram to picogram range (LC-MS)[2].	UV-Vis is sufficient for standard dosage forms. LC-MS is required for trace bioanalysis (e.g., plasma)[2].
Throughput	Very High (< 1 min per sample).	Moderate (5-15 min run time)[3].	UV-Vis drastically reduces QC bottlenecking during high-volume content uniformity testing.
Cost & Greenness	Low capital cost; minimal solvent waste (often aqueous).	High capital cost; generates organic solvent waste.	UV-Vis aligns better with Green Analytical Chemistry principles for routine high-volume testing.

Workflow Visualization

Below is the logical progression of a self-validating UV-Vis method validation, grounded in the[1][4].

Fig 1: ICH Q2(R2) UV-Vis method validation workflow for nicotinic acid hydrate.

Step-by-Step Experimental Protocol: UV-Vis Method Validation

To ensure trustworthiness, this protocol is designed as a self-validating system. Internal checks are built into the workflow to immediately flag matrix interference or instrumental drift before full validation proceeds.

Materials: Nicotinic acid hydrate Reference Standard (RS), UV-Vis Spectrophotometer (1 cm quartz cuvettes), 0.1 M HCl (Diluent).

Step 1: System Suitability and Specificity (The Go/No-Go Check)

• Prepare a 15 μ g/mL solution of Nicotinic acid hydrate RS in 0.1 M HCl.

• Prepare a placebo solution containing all formulation excipients (e.g., starch, lactose) minus the API, extracted in 0.1 M HCl and filtered.

• Scan both solutions from 200 nm to 400 nm against a 0.1 M HCl blank. Causality: If the placebo exhibits an absorbance > 0.02 AU at the API's λmax​ (approx. 261 nm), the matrix interferes. Self-Correction: You must either alter the extraction solvent to precipitate excipients or abandon UV-Vis in favor of HPLC[3].

Step 2: Linearity and Range

• Prepare a stock solution of 100 μ g/mL nicotinic acid hydrate in 0.1 M HCl.

• Dilute to create five concentration levels: 5, 10, 15, 20, and 25 μ g/mL.

• Measure absorbance at 261 nm in triplicate.

• Plot Absorbance vs. Concentration and calculate the linear regression equation ( y=mx+c ). Acceptance Criteria: Correlation coefficient ( R2 ) must be ≥0.999 [4].

Step 3: Precision (Repeatability & Intermediate Precision)

• Repeatability: Prepare six independent sample preparations at 100% of the target test concentration (e.g., 15 μ g/mL). Measure absorbance and calculate the %RSD.

• Intermediate Precision: Have a second analyst repeat the procedure on a different day using a different spectrophotometer. Causality: This proves the method's robustness against normal laboratory variations. %RSD must be ≤2.0% [4].

Step 4: Accuracy (Recovery Studies)

• Spike known amounts of nicotinic acid hydrate RS into the placebo matrix at three levels: 80%, 100%, and 120% of the nominal concentration.

• Prepare three replicates per level (9 determinations total).

• Calculate the percentage recovery: (Recovered Amount/Added Amount)×100 . Acceptance Criteria: Mean recovery should fall between 98.0% and 102.0%[4].

Step 5: Sensitivity (LOD and LOQ) Instead of visual estimation, use the standard deviation of the response ( σ ) and the slope of the calibration curve ( S ).

• LOD=3.3×(σ/S)

• LOQ=10×(σ/S)

  Causality: This mathematical approach removes subjective bias, ensuring the lowest quantifiable limits are statistically grounded[4].

Representative Quantitative Data Summary

Below is a structured summary of typical validation results for a successfully optimized UV-Vis method for nicotinic acid hydrate.

Validation Parameter	ICH Q2(R2) Target	Representative Result	Status
Linearity Range	Method dependent	5.0 – 25.0 μ g/mL	Pass
Correlation Coefficient ( R2 )	≥0.999	0.9998	Pass
Repeatability (%RSD, n=6)	≤2.0%	0.65%	Pass
Accuracy (Mean % Recovery)	98.0% - 102.0%	99.8% - 101.2%	Pass
LOD	Report value	0.45 μ g/mL	Pass
LOQ	Report value	1.36 μ g/mL	Pass
Specificity	No interference at λmax​	Placebo Abs = 0.005 AU	Pass

Conclusion

While HPLC and LC-MS remain indispensable for complex biological matrices and stability-indicating purity assays[2], a rigorously validated UV-Vis spectrophotometric method provides a highly efficient, accurate, and cost-effective solution for the routine quantification of nicotinic acid hydrate. By anchoring the protocol in ICH Q2(R2) guidelines and building in self-validating specificity checks, laboratories can confidently deploy UV-Vis to accelerate product release cycles without compromising scientific integrity.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency (europa.eu). URL:[Link]

• ICH Q2 (R2) Validation of Analytical Procedures. MasterControl. URL: [Link]

• Innovative High-Performance Liquid Chromatography with a Diode Array Detector Method for the Simultaneous Analysis of Thiamine, Folic Acid, and Niacin in Fortified Rice for Monitoring in Fortification Programs: Development and Validation. ACS Publications. URL:[Link]

Sources

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. Niacin Analysis Service | Precise Vitamin B3 Quantification for Reliable Results - Creative Proteomics [creative-proteomics.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mastercontrol.com [mastercontrol.com]